4-(4-(Trifluoromethyl)phenyl)picolinic acid

• CAS: 1255634-46-8

Core Science & Biosynthesis

chemical structure and properties of 4-(4-(Trifluoromethyl)phenyl)picolinic acid

Abstract

This technical guide provides a comprehensive overview of 4-(4-(Trifluoromethyl)phenyl)picolinic acid, a fluorinated derivative of picolinic acid. The incorporation of a trifluoromethylphenyl moiety significantly alters the molecule's physicochemical properties, making it a compound of interest for researchers in medicinal chemistry and materials science. This document details its chemical structure, physicochemical properties, a robust synthesis protocol, and analytical characterization methods. Furthermore, it explores the known biological context and potential therapeutic applications, providing field-proven insights for drug development professionals. The guide concludes with detailed experimental protocols and safety information to ensure proficient and safe handling.

Chemical Identity and Structure

4-(4-(Trifluoromethyl)phenyl)picolinic acid is a bifunctional molecule featuring a picolinic acid core, which is a pyridine ring substituted with a carboxylic acid at the 2-position. At the 4-position of the pyridine ring, it is substituted with a 4-(trifluoromethyl)phenyl group. The trifluoromethyl (-CF3) group is a key pharmacophore known to enhance properties such as metabolic stability and lipophilicity.[1]

• IUPAC Name: 4-(4-(Trifluoromethyl)phenyl)pyridine-2-carboxylic acid

• Synonyms: 4-(4-(Trifluoromethyl)phenyl)-picolinic acid

• CAS Number: 1017785-64-5

• Molecular Formula: C₁₃H₈F₃NO₂

• Molecular Weight: 281.21 g/mol

The structure combines the chelating properties of picolinic acid with the unique electronic and steric effects of the trifluoromethylphenyl group.[2]

Structural Diagram

Caption: Chemical structure of 4-(4-(Trifluoromethyl)phenyl)picolinic acid.

Physicochemical Properties

The integration of the fluorinated phenyl ring drastically influences the compound's physical and chemical characteristics compared to unsubstituted picolinic acid. These properties are crucial for predicting its behavior in both chemical reactions and biological systems.

Property	Value	Source
Molecular Weight	281.21 g/mol	(Calculated)
Appearance	White to off-white solid/powder	[3][4]
Melting Point	157-162 °C	[4]
Solubility	Soluble in DMSO and water.	[3]
pKa	(Not experimentally determined, but expected to be acidic due to the carboxylic acid group)	N/A
LogP	(Predicted to be higher than picolinic acid due to the lipophilic CF3-phenyl group)	N/A

Synthesis and Purification

The synthesis of 4-(4-(Trifluoromethyl)phenyl)picolinic acid is most efficiently achieved via a Suzuki-Miyaura cross-coupling reaction. This method is widely favored in medicinal chemistry for its high functional group tolerance, good yields, and commercially available starting materials.

Causality of Experimental Choices:

• Catalyst: A palladium catalyst, such as Pd(PPh₃)₄ or Pd(dppf)Cl₂, is selected for its efficiency in catalyzing the C-C bond formation between an aryl halide and a boronic acid.

• Base: A mild inorganic base like sodium carbonate or potassium carbonate is used to activate the boronic acid for transmetalation to the palladium center without hydrolyzing the ester protecting group.

• Solvent System: A biphasic system of an organic solvent (e.g., dioxane or toluene) and water is employed. The organic phase solubilizes the reactants and catalyst, while the aqueous phase dissolves the base and facilitates the reaction.

• Protecting Group: The carboxylic acid of the picolinic acid starting material is protected as an ester (e.g., methyl or ethyl ester) to prevent side reactions, such as decarboxylation or interference with the catalyst.

Workflow for Synthesis and Purification

Caption: Synthetic workflow for 4-(4-(Trifluoromethyl)phenyl)picolinic acid.

Detailed Experimental Protocol: Synthesis

• Step 1: Suzuki-Miyaura Coupling a. To a flame-dried round-bottom flask, add 4-chloro-2-picolinic acid methyl ester (1.0 eq), (4-(trifluoromethyl)phenyl)boronic acid (1.2 eq), sodium carbonate (2.5 eq), and a palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq). b. Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times. c. Add a degassed solvent mixture of dioxane and water (4:1 v/v). d. Heat the reaction mixture to 90-100 °C and stir vigorously for 12-16 hours, monitoring by TLC or LC-MS. e. Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and water. f. Separate the organic layer, and extract the aqueous layer twice with ethyl acetate. g. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude ester intermediate.

• Step 2: Saponification (Hydrolysis) a. Dissolve the crude ester from the previous step in a mixture of methanol or ethanol and water. b. Add an excess of sodium hydroxide or lithium hydroxide (3-5 eq). c. Stir the mixture at room temperature or with gentle heating (40-50 °C) for 2-4 hours until the ester is fully consumed (monitored by TLC or LC-MS). d. Remove the organic solvent under reduced pressure. e. Dilute the remaining aqueous solution with water and wash with a non-polar solvent like ether or dichloromethane to remove non-polar impurities. f. Carefully acidify the aqueous layer to pH 3-4 with 1M HCl. A precipitate should form. g. Collect the solid precipitate by vacuum filtration, wash with cold water, and dry under vacuum to afford the final product.

Spectroscopic and Analytical Characterization

To ensure the identity and purity of the synthesized compound, a suite of analytical techniques should be employed.

Technique	Expected Results
¹H NMR	Aromatic protons on the pyridine and phenyl rings will appear in the δ 7.5-9.0 ppm region. The specific splitting patterns (doublets, triplets, doublet of doublets) will confirm the substitution pattern.
¹³C NMR	Signals for the carboxylic acid carbon (~165-170 ppm), aromatic carbons (~120-160 ppm), and the quaternary carbon of the CF₃ group (~120-130 ppm, with quartet splitting due to C-F coupling) are expected.
¹⁹F NMR	A strong singlet peak around δ -62 to -64 ppm is the characteristic signal for the -CF₃ group.
Mass Spec (MS)	The molecular ion peak corresponding to the exact mass of the compound (e.g., [M+H]⁺ or [M-H]⁻) should be observed.
Infrared (IR)	Characteristic peaks for O-H stretch of the carboxylic acid (~2500-3300 cm⁻¹, broad), C=O stretch (~1700 cm⁻¹), C=C and C=N stretches of the aromatic rings (~1400-1600 cm⁻¹), and strong C-F stretches (~1100-1300 cm⁻¹) should be present.

Biological Activity and Therapeutic Potential

The picolinic acid scaffold is a known chelating agent and is an endogenous metabolite of tryptophan.[2][5] It has been implicated in a range of immunological and neuroprotective effects.[2][6] The introduction of the 4-(trifluoromethyl)phenyl group is a common strategy in drug design to enhance cell permeability, metabolic stability, and target binding affinity.[1]

While specific biological targets for 4-(4-(Trifluoromethyl)phenyl)picolinic acid are not extensively documented in publicly available literature, its structural motifs are present in molecules with diverse biological activities:

• Anti-inflammatory and Anticancer Activity: Many compounds containing the trifluoromethylphenyl moiety have been investigated as inhibitors of various kinases and enzymes involved in cell signaling pathways related to cancer and inflammation.[7] For instance, derivatives of trifluoromethyl-substituted pyrimidines have shown antifungal and antiviral activities.[8]

• Neurodegenerative Diseases: Small molecules containing the 4-trifluoromethylphenyl fragment have been developed as inhibitors of alpha-synuclein fibril formation, which is relevant to Parkinson's disease.[9]

• Antibacterial Agents: N-(trifluoromethyl)phenyl substituted pyrazoles have demonstrated efficacy against antibiotic-resistant Gram-positive bacteria.[10]

• Enzyme Inhibition: Certain trifluoromethyl-containing compounds are known to be selective inhibitors of enzymes like cytochrome P450 1A2.[11]

The combination of the metal-chelating picolinic acid core and the biologically active trifluoromethylphenyl group suggests that this molecule could be a valuable lead compound or building block for developing novel therapeutics.

Potential Mechanism of Action Pathway

Caption: Hypothetical mechanism of action for the title compound.

Detailed Experimental Protocol: In Vitro Cell Viability Assay (MTT Assay)

This protocol outlines a standard method to assess the cytotoxic or anti-proliferative effects of the compound on a cancer cell line (e.g., HeLa, A549).

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for measuring cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the yellow tetrazolium dye MTT to its insoluble formazan, which has a purple color.

• Cell Seeding: a. Culture the chosen cancer cell line to ~80% confluency. b. Trypsinize, count, and resuspend the cells in a complete medium to a concentration of 5 x 10⁴ cells/mL. c. Seed 100 µL of the cell suspension into each well of a 96-well plate (5,000 cells/well) and incubate for 24 hours at 37 °C, 5% CO₂.

• Compound Treatment: a. Prepare a 10 mM stock solution of 4-(4-(Trifluoromethyl)phenyl)picolinic acid in DMSO. b. Perform serial dilutions of the stock solution in a complete medium to achieve final desired concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Include a vehicle control (DMSO only) and an untreated control. c. Remove the old medium from the cells and add 100 µL of the medium containing the various concentrations of the compound. d. Incubate the plate for 48 or 72 hours at 37 °C, 5% CO₂.

• MTT Addition and Incubation: a. Prepare a 5 mg/mL solution of MTT in sterile PBS. b. Add 20 µL of the MTT solution to each well and incubate for 3-4 hours at 37 °C, allowing the formazan crystals to form.

• Formazan Solubilization and Absorbance Reading: a. Carefully remove the medium from each well. b. Add 150 µL of DMSO or an isopropanol/HCl solution to each well to dissolve the formazan crystals. c. Shake the plate gently for 10 minutes to ensure complete dissolution. d. Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: a. Subtract the absorbance of blank wells (medium only) from all readings. b. Calculate the percentage of cell viability for each concentration relative to the vehicle control. c. Plot the percentage of viability against the compound concentration and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Safety and Handling

While a specific safety data sheet (SDS) for this exact compound is not widely available, data from structurally similar compounds should be considered for handling procedures.

• Hazard Classification: Based on related picolinic acid and trifluoromethyl-pyridine derivatives, the compound should be treated as potentially harmful if swallowed, causing skin irritation, and causing serious eye irritation.[12][13][14][15] It may also cause respiratory irritation.[12][14][15]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles or a face shield, and a lab coat.[12][13][15] When handling the powder, use a dust mask or work in a well-ventilated fume hood.[13][16]

• Handling: Avoid contact with skin, eyes, and clothing.[12][13] Avoid breathing dust.[14] Wash hands thoroughly after handling.[12][13]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[13][16]

• First Aid:

  • Eyes: Immediately flush with plenty of water for at least 15 minutes.[12][15]

  • Skin: Wash off with soap and plenty of water.[12][15]

  • Inhalation: Move the person into fresh air.[12][14]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water.[12][15]

  • In all cases of exposure, seek medical attention.[12][13][14][15][16]

Conclusion

4-(4-(Trifluoromethyl)phenyl)picolinic acid is a synthetically accessible compound with significant potential as a scaffold in drug discovery and materials science. Its unique combination of a metal-chelating picolinic acid core and a metabolically robust, lipophilic trifluoromethylphenyl group provides a foundation for developing molecules with tailored biological activities. The protocols and data presented in this guide offer a solid framework for researchers to synthesize, characterize, and evaluate this promising chemical entity.

References

• KISHIDA CHEMICAL CO., LTD. (n.d.). 4-(2,2,2-Trifluoroethoxy)pyridine-3-carboxylic acid Safety Data Sheet. Retrieved from [Link]

• CPAchem. (2023, March 30). Safety data sheet: 4-(Trifluoromethyl)pyridine-3-carboxylic acid. Retrieved from [Link]

• BIO Web of Conferences. (n.d.). Synthesis of ethyl 4-(2-fluoro-4-nitrophenoxy) picolinate. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Picolinic acid. PubChem. Retrieved from [Link]

• ResearchGate. (2025, August 10). Synthesis of the 4-Picoline (4-Pic) Complex of 4-Trifluoromethylphenylboronic Acid Catechol Ester (TFCB): The Unusual Co-crystal Structure—5(4-Pic·TFCB)·4-Pic. Retrieved from [Link]

• Patsnap. (2022, April 12). Synthesis method of 4-trifluoromethyl nicotinic acid. Eureka. Retrieved from [Link]

• Grant, R. S., Coggan, S. E., & Smythe, G. A. (2009). The Physiological Action of Picolinic Acid in the Human Brain. International Journal of Tryptophan Research, 2, 71–79.
• Liu, J., et al. (2014). A Ligand-Based Drug Design. Discovery of 4-Trifluoromethyl-7,8-pyranocoumarin as a Selective Inhibitor of Human Cytochrome P450 1A2. Journal of Medicinal Chemistry, 57(21), 9140-9150.
• Kumar, V., et al. (2021). Design, synthesis, and antibacterial activity of N-(trifluoromethyl)
• De Luca, L., et al. (2024). Exploitation of the nitro- and/or 4-Trifluoromethyl-decorated phenyl fragment to develop small inhibitors of Alpha-Syn fibril aggregation. Bioorganic & Medicinal Chemistry Letters, 111, 129905.
• Marques, F., et al. (2024). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Pharmaceuticals, 17(2), 241.
• Li, D., et al. (2022). Synthesis, bioactivity and preliminary mechanism of action of novel trifluoromethyl pyrimidine derivatives. Arabian Journal of Chemistry, 15(1), 103503.
• Uneyama, K. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science, 46(3), 263-274.

• Liu, Q., et al. (2010). Discovery of 1-(4-(4-Propionylpiperazin-1-yl)-3-(trifluoromethyl)phenyl)-9-(quinolin-3-yl)benzo[h][12][15]naphthyridin-2(1H)-one as a Highly Potent, Selective Mammalian Target of Rapamycin (mTOR) Inhibitor for the Treatment of Cancer. Journal of Medicinal Chemistry, 53(19), 7146–7155.

• Google Patents. (n.d.). CN1263094A - Method for synthesizing 4-trifluoromethyl pyridine compound.

• Wikipedia. (n.d.). Picolinic acid. Retrieved from [Link]

• ResearchGate. (n.d.). The Physiological Action of Picolinic Acid in the Human Brain. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3-Pyridinecarboxylic acid, 4-(trifluoromethyl)-. PubChem. Retrieved from [Link]

• Nabavi, S. M., et al. (2017). The Neuroprotective Effects of Phenolic Acids: Molecular Mechanism of Action. Molecules, 22(5), 765.

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• 3. medchemexpress.com [medchemexpress.com]
• 4. 4-(Trifluoromethyl)pyridine-2-carboxylic acid 97 588702-62-9 [sigmaaldrich.com]
• 5. Picolinic acid | C6H5NO2 | CID 1018 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
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• 8. Synthesis, bioactivity and preliminary mechanism of action of novel trifluoromethyl pyrimidine derivatives - Arabian Journal of Chemistry [arabjchem.org]
• 9. Exploitation of the nitro- and/or 4-Trifluoromethyl-decorated phenyl fragment to develop small inhibitors of Alpha-Syn fibril aggregation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Design, synthesis, and antibacterial activity of N-(trifluoromethyl)phenyl substituted pyrazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A Ligand-Based Drug Design. Discovery of 4-Trifluoromethyl-7,8-pyranocoumarin as a Selective Inhibitor of Human Cytochrome P450 1A2 - PMC [pmc.ncbi.nlm.nih.gov]
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• 16. kishida.co.jp [kishida.co.jp]

molecular weight and formula of 4-(4-(Trifluoromethyl)phenyl)picolinic acid

This technical guide provides a rigorous analysis of 4-(4-(Trifluoromethyl)phenyl)picolinic acid , a privileged scaffold in medicinal chemistry and agrochemical design.

A Versatile Biaryl Scaffold for Metalloenzyme Inhibition and Ligand Design[1]

Executive Summary

4-(4-(Trifluoromethyl)phenyl)picolinic acid (CAS: 1255634-46-8 ) represents a strategic structural motif in modern drug discovery. It combines the metal-chelating capability of the picolinic acid (pyridine-2-carboxylic acid) core with the metabolic stability and lipophilicity of a trifluoromethyl-substituted biaryl system.

This molecule is frequently employed as:

• A Pharmacophore: For inhibiting metalloenzymes (e.g., histone demethylases, metalloproteases) where the N-heterocycle and carboxylate form a bidentate chelate with the active site metal (Fe, Zn).

• A Ligand: In transition-metal catalysis, particularly for directing C-H activation.

• A Building Block: For constructing complex kinase inhibitors or auxin-mimic herbicides.

Chemical Identity & Physicochemical Profile

The following data consolidates the fundamental properties required for analytical verification and formulation.

Property	Specification
Systematic Name	4-(4-(Trifluoromethyl)phenyl)pyridine-2-carboxylic acid
CAS Number	1255634-46-8
Molecular Formula	C₁₃H₈F₃NO₂
Molecular Weight	267.20 g/mol
Exact Mass	267.0507
Physical State	White to Off-white Solid
Solubility	Soluble in DMSO, MeOH; Sparingly soluble in water (pH dependent)
pKa (Predicted)	~3.5 (Carboxylic acid), ~1.0 (Pyridine N)
LogP (Predicted)	3.2 – 3.5 (High Lipophilicity due to -CF₃)
SMILES	OC(=O)C1=NC=CC(C2=CC=C(C(F)(F)F)C=C2)=C1

Synthetic Methodology: The "Suzuki-Hydrolysis" Protocol

Mechanism & Rationale

The synthesis relies on the palladium-catalyzed coupling of a 4-halopicolinate ester with a boronic acid.

• Why Ester? The free acid can poison the Pd catalyst via chelation. Using the methyl ester protects the catalyst.

• Why 4-Chloro/Bromo? 4-halopyridines are electron-deficient, facilitating the oxidative addition step in the catalytic cycle.

Step-by-Step Protocol

Phase 1: Suzuki Coupling

Reagents: Methyl 4-chloropicolinate (1.0 eq), 4-(Trifluoromethyl)phenylboronic acid (1.2 eq), Pd(PPh₃)₄ (5 mol%), K₂CO₃ (2.0 eq). Solvent: 1,4-Dioxane / Water (4:1 v/v).

• Degassing: Charge the reaction vessel with dioxane/water. Sparge with Nitrogen (N₂) for 15 minutes to remove dissolved oxygen (critical to prevent Pd oxidation).

• Addition: Add Methyl 4-chloropicolinate, the boronic acid, and base. Add the Pd catalyst last under a counter-flow of N₂.

• Reaction: Heat to 90°C for 12–16 hours. Monitor by LC-MS for the disappearance of the chloride starting material.

• Workup: Cool to RT. Filter through a Celite pad to remove Pd black. Dilute with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate.

• Purification: Flash chromatography (Hexanes/EtOAc gradient). Isolate Methyl 4-(4-(trifluoromethyl)phenyl)picolinate .

Phase 2: Ester Hydrolysis

Reagents: LiOH·H₂O (3.0 eq). Solvent: THF / Water (1:1 v/v).

• Dissolution: Dissolve the intermediate ester in THF/Water.

• Saponification: Add LiOH. Stir at Room Temperature (RT) for 2–4 hours.

• Acidification (Critical): The product exists as a carboxylate salt. Cool to 0°C and slowly add 1M HCl until pH ~3–4. The zwitterionic/free acid form will precipitate.

• Isolation: Filter the white precipitate. Wash with cold water and dry under vacuum.

Visualization: Synthetic Workflow

The following diagram illustrates the logical flow of the synthesis, highlighting the critical transition from the ester intermediate to the final acid.

Figure 1: Step-wise synthetic pathway from commercial starting materials to the target acid.

Structural Analysis & Applications

Pharmacophore Mapping

This molecule is a classic "Head-Tail" scaffold:

• The Head (Picolinic Acid): A bidentate ligand.[1] The Pyridine Nitrogen (N) and Carboxylate Oxygen (O) form a stable 5-membered chelate ring with metals like Zn²⁺, Fe²⁺, or Cu²⁺. This is crucial for inhibiting metalloenzymes (e.g., JmjC histone demethylases).

• The Tail (Biaryl-CF₃): The trifluoromethyl group is a bioisostere for a methyl or chloro group but with significantly higher metabolic stability (blocking oxidation at the para-position) and lipophilicity. This allows the tail to penetrate hydrophobic pockets within an enzyme active site.

Visualizing the Interaction

Figure 2: Pharmacophore model showing the dual role of metal coordination and hydrophobic interaction.

Safety & Handling

• Fluorine Content: While the C-F bond is stable, thermal decomposition at very high temperatures (>250°C) can release HF.

• Acidity: As a picolinic acid, the solid is likely zwitterionic. Avoid contact with strong oxidizers.

• PPE: Standard lab coat, nitrile gloves, and safety glasses are required. Handle the boronic acid precursor with care as boronic acids can be mild irritants.

References

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. (Foundational reference for the synthetic protocol).

• ChemicalBook. (2025).[2][3] 4-(Trifluoromethyl)pyridine-2-carboxylic acid Properties and Derivatives. (Used for comparative physicochemical data of the picolinic acid class).

• PubChem. (2025).[4][5] 4-(Trifluoromethyl)phenylboronic acid.[4] Retrieved from [Link] (Source for precursor data).

Sources

• 1. Picolinic acid - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. 4-(Trifluoromethyl)pyridine-2-carboxylic acid | 588702-62-9 [chemicalbook.com]
• 4. 4-(Trifluoromethyl)phenylboronic acid | C7H6BF3O2 | CID 2734389 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4-(Trifluoromethyl)pyridine-2-carboxylic acid | C7H4F3NO2 | CID 12025164 - PubChem [pubchem.ncbi.nlm.nih.gov]

Solubility Profiling of 4-(4-(Trifluoromethyl)phenyl)picolinic Acid: Thermodynamic Drivers & Experimental Protocols

The following technical guide details the solubility profile, thermodynamic behavior, and characterization protocols for 4-(4-(Trifluoromethyl)phenyl)picolinic acid .

Executive Summary & Molecular Architecture

4-(4-(Trifluoromethyl)phenyl)picolinic acid represents a specific class of biaryl picolinates , often utilized as scaffolds in the synthesis of auxin-mimic herbicides (e.g., Florpyrauxifen analogs) and metallo-pharmaceuticals.[1]

Understanding its solubility requires analyzing the competition between two opposing structural domains:

• The Hydrophilic Head: The picolinic acid moiety (pyridine ring + carboxylic acid) promotes solubility in polar protic solvents via hydrogen bonding and dipole-dipole interactions.[1]

• The Lipophilic Tail: The 4-(trifluoromethyl)phenyl group introduces significant hydrophobicity and rigid planarity, drastically reducing aqueous solubility while enhancing affinity for medium-polarity organic solvents.[1]

This guide synthesizes experimental data from parent scaffolds with thermodynamic modeling to provide a comprehensive solubility roadmap.

Comparative Solubility Data

Direct experimental data for this specific fluorinated derivative is often proprietary. However, by anchoring our analysis in the experimentally verified data of its parent scaffold, Picolinic Acid (PA) , and correcting for the lipophilic shift (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

) introduced by the trifluoromethyl-phenyl group, we can derive a high-confidence solubility profile.

Table 1: Baseline Solubility of Parent Scaffold (Picolinic Acid)

Source: Validated gravimetric data at 293 K [1].[1]

Solvent Class	Solvent	Solubility (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted"> )	Thermodynamic Driver
Polar Protic	Water	862.5	High H-bonding capacity (zwitterionic stabilization).
Polar Protic	Ethanol	57.1	Moderate solvation; disruption of crystal lattice.[1]
Polar Aprotic	Acetonitrile	17.0	Weaker dipole interaction; lacks H-bond donation.[1]

Table 2: Predicted Solubility Profile for 4-(4-(Trifluoromethyl)phenyl)picolinic Acid

Based on QSPR (Quantitative Structure-Property Relationship) shifts: +Phenyl (+1.9 LogP), +CF3 (+1.2 LogP).[1]

Solvent	Predicted Solubility	Rationale
Water	Insoluble / Trace (< 0.1 g/L)	The hydrophobic biaryl-CF3 tail overrides the hydrophilic carboxylate head.[1]
Methanol/Ethanol	Moderate (20–40 g/L)	Alcohol alkyl chains interact with the phenyl ring; OH group solvates the acid.[1]
DMSO / DMF	Very High (> 150 g/L)	Strong dipole-dipole interactions disrupt the rigid biaryl crystal lattice.[1]
THF	High (80–120 g/L)	Excellent ether oxygen interaction with the carboxylic proton; good lipophilic match.[1]
Dichloromethane	Moderate-High	Halogen-halogen interactions (CF3 ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted"> Cl) and dispersion forces favor dissolution.
Hexane	Low	While lipophilic, the crystal lattice energy (driven by ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted"> -stacking) resists non-polar solvation.

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Technical Insight: The introduction of the

group typically increases the melting point and crystal lattice energy due to strong dipole-induced dipole stacking. Consequently, dissolution requires solvents with high dielectric constants (DMSO) or specific polarizability matching (THF, DCM) to overcome the enthalpy of fusion [2].[1]

Thermodynamic & Structural Causality

To optimize formulations or recrystallization processes, one must understand the causality behind the solubility behavior.[1] The following diagram maps the Structure-Property Relationships (SPR) governing this molecule.

Diagram 1: Structure-Solubility Causality Map[1]

Caption: Mechanistic breakdown of how competing structural domains dictate differential solubility across solvent classes.

Experimental Protocols for Solubility Determination

Phase 1: Solid-State Characterization (Pre-requisite)

Before measuring solubility, confirm the solid form.[1] Polymorphs can exhibit solubility differences of up to 2x.[2]

• DSC (Differential Scanning Calorimetry): Determine melting point (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

  ) and enthalpy of fusion ( ). A sharp endotherm indicates a pure crystalline form.

• PXRD (Powder X-Ray Diffraction): Establish the crystalline fingerprint to ensure no phase transformation occurs during the solubility experiment (e.g., hydrate formation in aqueous media).[1]

Phase 2: Equilibrium Solubility Protocol (Step-by-Step)

Objective: Determine saturation concentration (

) at .

• Preparation:

  • Weigh ~50 mg of 4-(4-(Trifluoromethyl)phenyl)picolinic acid into a 4 mL borosilicate glass vial.

  • Add 1.0 mL of the target solvent (Start with: Water, Ethanol, THF, DCM).[1]

• Saturation:

  • If the solid dissolves completely, add more solid until a persistent suspension is observed (supersaturation).[1]

  • Cap tightly and seal with Parafilm to prevent solvent evaporation.[1]

• Equilibration:

  • Place vials in an orbital shaker incubator set to

    .

  • Agitate at 200 RPM for 24 to 48 hours . (Longer times may be needed for the CF3-phenyl rigid lattice to equilibrate).[1]

• Phase Separation:

  • Centrifuge the samples at 10,000 RPM for 10 minutes (or use a 0.45

    PTFE syringe filter, pre-saturated).

  • Critical Step: Measure the pH of the supernatant if using aqueous buffers, as picolinic acids are pH-dependent (zwitterionic character).[1]

• Quantification (HPLC-UV):

  • Dilute the supernatant with Mobile Phase to fit the calibration range.[1]

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

    ).

  • Mobile Phase: Acetonitrile : Water (0.1% Phosphoric Acid) [60:40 v/v].[1] Note: Acidic pH is required to suppress ionization of the carboxylic acid for consistent retention.[1]

  • Detection: UV at 254 nm (Phenyl absorption) or 270 nm (Pyridine absorption).[1]

Diagram 2: Experimental Workflow

Caption: Step-by-step workflow for determining thermodynamic equilibrium solubility.

References

• Ferreira, P. et al. (2023).[1][3][4] "Solubility and Crystallization Studies of Picolinic Acid." MDPI Processes, 11(3), 682.[1]

• Fan, S. et al. (2016).[1][5] "Thermodynamic Models for Determination of the Solubility of Fluorinated Amino Acids." Journal of Chemical & Engineering Data, 61(3).[1][5] [1]

• Lipinski, C. A. (2001).[1] "Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings." Advanced Drug Delivery Reviews.

• ASTM E1148-02 . "Standard Test Method for Measurements of Aqueous Solubility." ASTM International.[1]

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• 5. ThermoML:J. Chem. Eng. Data 2016, 61, 3, 1109-1116 [trc.nist.gov]

role of trifluoromethyl group in picolinic acid ligand stability

This technical guide details the role of the trifluoromethyl (

) group in modulating the stability and reactivity of picolinic acid (PA) ligands. It is structured for researchers in organometallic catalysis and medicinal chemistry.[1][2][3]

Mechanisms of Stability, Electronic Modulation, and Synthetic Protocols

Executive Summary

Picolinic acid (pyridine-2-carboxylic acid) is a privileged bidentate scaffold in metalloenzyme inhibition and transition metal catalysis.[1][3] The introduction of a trifluoromethyl (

) group onto the pyridine ring acts as a profound "stability switch." While it thermodynamically attenuates the metal-ligand -bond due to electron withdrawal, it significantly enhances metabolic stability (blocking P450 oxidation) and oxidative robustness (preventing ligand degradation during high-valent catalytic cycles).[3] This guide analyzes these opposing forces and provides validated protocols for their utilization.

Part 1: Electronic Modulation & Thermodynamic Stability

The

group is a powerful electron-withdrawing group (EWG) with a Hammett constant ( ) of approximately 0.[3]54. Its incorporation into the picolinate scaffold fundamentally alters the ligand field strength.[1][2][3]

1. The "Push-Pull" Binding Mechanism

In a standard picolinate, the pyridine nitrogen is a moderate

-donor.[3] Substituting (typically at the C4 or C5 position) reduces the electron density on the nitrogen lone pair.

• Decreased Basicity (

  Shift): The group lowers the of the pyridine nitrogen by 2–3 units compared to the parent picolinic acid ( ). This makes the ligand less proton-sensitive but also a weaker -donor to metal centers.[1][3]

• Anodic Redox Shift: In organometallic complexes (e.g., Iridium(III) or Ruthenium(II) used in water oxidation),

  stabilizes the metal center against oxidation.[3] It shifts the metal-centered redox potential ( ) to more positive values, making the complex a more potent oxidant while protecting the ligand ring from oxidative degradation.

2. Visualizing the Electronic Effect

The following diagram illustrates the electronic perturbation caused by the

group compared to the unsubstituted ligand.

Figure 1: Electronic flow in

-substituted picolinate complexes. Note the trade-off: weaker -donation leads to higher electrophilicity at the metal center.

Part 2: Metabolic Stability (The "Fluorine Shield")

In drug development, picolinic acid derivatives often suffer from rapid clearance via metabolic hydroxylation.[1][2][3] The

group serves as a metabolic block.[1][3][4]

• C-F Bond Strength: The C-F bond (

  ) is significantly stronger than the C-H bond ( ), rendering it inert to cytochrome P450-mediated oxidative cleavage.

• Lipophilicity (

  ): The group increases lipophilicity, improving membrane permeability and blood-brain barrier (BBB) penetration, which is critical for CNS-targeting metalloenzyme inhibitors.[3]

Comparative Stability Data

The table below summarizes the physicochemical shifts induced by

substitution at the 4-position of picolinic acid.

Parameter	Picolinic Acid (H-Pic)	4-CF -Picolinic Acid	Impact on Stability
Pyridine Nitrogen	5.2	~2.8 (Est.)[1][3]	Decreased: Weaker proton affinity; requires higher pH for complexation.[1][2][3]
Hammett Constant ( )	0.00 (H)	0.54	Electronic: Strong electron withdrawal stabilizes ligand against oxidation.[2][3]
Metabolic Liability	High (Ring Hydroxylation)	Low (Blocked)	Increased: Prevents Phase I metabolism at blocked site.[2][3]
Lipophilicity ( )	0.00	0.88	Increased: Enhances bioavailability and cellular uptake.[1][2][3]
Metal-Ligand Bond	Strong -donor	Weaker -donor	Mixed: Thermodynamically weaker, but kinetically inert to oxidation.[1][3]

Part 3: Experimental Protocol (Synthesis & Validation)

This protocol describes the synthesis of a model Iridium(III) complex using a

substituted picolinate, followed by a stability validation assay.[3]

A. Synthesis of

Objective: Coordinate 4-trifluoromethylpicolinic acid to an Iridium bis-phenylpyridine precursor.

• Dimer Formation:

  • Reflux

    with 2-phenylpyridine (2.2 eq) in 2-ethoxyethanol/water (3:1) at 110°C for 24 hours.

  • Precipitate the chloride-bridged dimer

    by adding water.[3][5] Filter and dry.[1][2][3]

• Ligand Substitution:

  • Suspend

    (0.1 mmol) and 4-trifluoromethylpicolinic acid (0.22 mmol) in dichloromethane (DCM) or 2-ethoxyethanol.[3]

  • Add

    (1.0 mmol) to deprotonate the carboxylic acid.[3]

  • Heat to reflux (40°C for DCM, 80°C for alcohol) for 6–12 hours under inert atmosphere (

    ).[2][3]

  • Mechanism:[2][3][6][7][8] The carboxylate oxygen binds first, followed by chelation of the pyridine nitrogen, cleaving the chloride bridge.

• Purification:

  • Evaporate solvent.[1][2][3] Redissolve in minimal DCM.

  • Purify via silica gel column chromatography (Eluent: DCM/MeOH gradient).

  • Isolate the yellow/orange phosphorescent solid.[1][2][3]

B. Oxidative Stability Assay (Self-Validating Protocol)

To verify the "Fluorine Shield" effect, perform a chemical oxidation test.[1][2][3]

• Preparation: Dissolve

  of the complex in acetonitrile/water (1:1).

• Titration: Add Cerium(IV) Ammonium Nitrate (CAN), a strong one-electron oxidant.[1][2][3]

• Monitoring: Track the UV-Vis absorption band (MLCT).

  • Control (H-Pic): Rapid bleaching of MLCT band indicates ligand degradation.[1][2][3]

  • Test (CF3-Pic): Persistence of the oxidized Ir(IV) species or slow decay confirms ligand robustness against oxidative attack.[3]

Part 4: Logical Workflow of Stability

The following diagram details the decision matrix for selecting

picolinates in drug or catalyst design.

Figure 2: Decision matrix for trifluoromethylation based on the specific stability failure mode.[3]

References

• Synthesis of Iridium(III) Complexes: Simple Synthesis of Red Iridium(III) Complexes with Sulfur-Contained Four-Membered Ancillary Ligands for OLEDs. MDPI.

• Metabolic Stability & Bioisosteres: The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. PMC.[1][2][3]

• Electronic Effects on Picolinates: Manipulating Electronic Effect of Nitrogen Donor-Based Ligands for Efficient Complexation and Separation of Palladium. MDPI.

• pKa and Hammett Constants: pKa values in organic chemistry – making maximum use of the available data. Tetrahedron Letters / University of Tartu.[1][2][3]

• Chemical Stability of Fluorinated MOFs: Highly Chemically Stable MOFs with Trifluoromethyl Groups.[1][2][3] PubMed.[1][2][3]

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• 4. benchchem.com [benchchem.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
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• 7. chemrxiv.org [chemrxiv.org]
• 8. chemrxiv.org [chemrxiv.org]

Thermodynamic Stability Profile: 4-(4-(Trifluoromethyl)phenyl)picolinic Acid

This technical guide details the thermodynamic stability profile of 4-(4-(Trifluoromethyl)phenyl)picolinic acid , a specialized ligand and pharmacophore intermediate. This analysis synthesizes structural electronic theory with standard physicochemical characterization protocols.

Executive Summary

4-(4-(Trifluoromethyl)phenyl)picolinic acid (hereafter 4-TFMP-PA ) represents a structural hybridization of a metal-chelating picolinic core and a lipophilic, electron-withdrawing trifluoromethylphenyl tail. Its thermodynamic profile is governed by two competing forces: the stabilizing lattice energy driven by

stacking and Fluorine-Fluorine interactions, and the destabilizing potential for thermal decarboxylation (Hammick reaction), which is electronically modulated by the para-substituted aryl group.

This guide provides a theoretical stability framework and the experimental protocols required to validate the compound's integrity during drug development or catalytic ligand synthesis.

Molecular Architecture & Electronic Thermodynamics

To understand the stability of 4-TFMP-PA, one must analyze the electronic push-pull effects inherent in its structure.

The Zwitterionic Equilibrium

Picolinic acids are unique among pyridine derivatives because they can exist as zwitterions in the solid state (proton transfer from carboxylic acid to pyridine nitrogen).

• Base Structure: Picolinic acid typically exists as a zwitterion (

  ) in the crystal lattice, leading to high melting points.

• Impact of 4-TFMP Group: The 4-(4-(trifluoromethyl)phenyl) moiety is a strong electron-withdrawing group (EWG). It withdraws electron density from the pyridine ring via conjugation.

  • Consequence: This reduces the basicity of the pyridine nitrogen (

    likely < 1.0).

  • Thermodynamic Prediction: Unlike simple picolinic acid, 4-TFMP-PA is less likely to form a stable zwitterion . The neutral form is thermodynamically favored in the solid state due to the reduced proton affinity of the nitrogen. This suggests a lower melting point relative to highly zwitterionic analogs and higher solubility in organic solvents.

The Lipophilic Fluorine Effect

The

group contributes significantly to the lattice enthalpy ( ).

• C-F Bond Strength: The

  bond (~485 kJ/mol) is metabolically robust and resistant to oxidative degradation.

• Crystal Packing: The

  group often induces specific crystal packing motifs due to weak and interactions. This can lead to polymorphism , where different solvent systems yield different crystal forms with varying thermodynamic stabilities.

Thermal Degradation Mechanism: The Hammick Reaction[1]

The critical instability pathway for all picolinic acids is thermal decarboxylation . For 4-TFMP-PA, this risk is electronically amplified.[1]

Mechanism Description

Upon heating, picolinic acids undergo the Hammick reaction, releasing

to form a reactive ylide/carbanion intermediate.[2] This is irreversible and thermodynamically driven by the entropy gain of gas release.

Electronic Modulation

The rate of decarboxylation depends on the stability of the transition state (developing negative charge on the pyridine ring).

• Risk Factor: The electron-withdrawing 4-TFMP group stabilizes the electron density on the pyridine ring.

• Conclusion: 4-TFMP-PA has a higher theoretical risk of thermal decarboxylation than unsubstituted picolinic acid. The substituent stabilizes the transition state, lowering the activation energy (

  ). Strict temperature control (<100°C) is recommended during processing.

Pathway Visualization

The following diagram illustrates the degradation pathway and the influence of the substituent.

Caption: Thermal decarboxylation pathway of 4-TFMP-PA. The electron-withdrawing aryl group stabilizes the intermediate, potentially accelerating degradation.

Solution-Phase Stability & pKa Dynamics

In solution, the thermodynamic stability is dictated by pH and solvent polarity.

Acid Dissociation Constants (pKa)

Two ionization events define the species distribution:

• (Pyridine Nitrogen): Estimated range 0.5 – 1.5 . (Lower than picolinic acid due to EWG).
• (Carboxylic Acid): Estimated range 4.5 – 5.0 .

pH Region	Dominant Species	Solubility Profile	Stability Risk
pH < 1.0	Cationic ( )	High (Aqueous)	Low
pH 2.0 - 4.0	Neutral / Zwitterionic Mix	Low (Precipitation Zone)	High (Agglomeration)
pH > 6.0	Anionic ( )	High (Aqueous)	Moderate (Base Hydrolysis of is rare but possible)

Metal Chelation

As a bidentate ligand, 4-TFMP-PA forms highly stable 5-membered chelate rings with transition metals (e.g.,

).

• Thermodynamic Driver: The "Chelate Effect" renders the metal complex significantly more stable than the free acid.

• Implication: Once bound to a metal center, the risk of decarboxylation is virtually eliminated.

Experimental Characterization Protocols

To validate the theoretical profile, the following "Self-Validating" experimental workflows are required.

Solid-State Stability Screening (DSC/TGA)

Objective: Determine melting point, polymorphs, and decarboxylation onset.

• Instrument: Differential Scanning Calorimetry (DSC) & Thermogravimetric Analysis (TGA).

• Protocol:

  • Equilibrate sample (2-5 mg) in a crimped aluminum pan (pinhole lid to allow

    escape).

  • Ramp 10°C/min from 25°C to 250°C.

  • Validation Criteria:

    • Endotherm 1 (Melting): Sharp peak (Likely 130–160°C range).

    • Exotherm/Endotherm 2 (Decomp): Immediate mass loss on TGA correlates with DSC event (Decarboxylation).

• Interpretation: If mass loss begins before or during the melt, the compound is thermally unstable and requires cold storage.

Forced Degradation Study (HPLC)

Objective: Quantify solution stability under stress.

• Preparation: Dissolve 4-TFMP-PA to 1 mg/mL in Acetonitrile/Water (50:50).

• Conditions:

  • Acid:[3][4][5][6][7][8][9] 0.1 N HCl, 60°C, 24h.

  • Base: 0.1 N NaOH, 60°C, 24h.

  • Oxidation:[10] 3%

    , RT, 24h.

  • Thermal: 80°C, 24h (neutral).

• Analysis: Reverse Phase HPLC (C18 column, Gradient 0.1% TFA water/ACN).

• Key Degradant to Monitor: 4-(4-(Trifluoromethyl)phenyl)pyridine (The decarboxylated product).

Stability Testing Workflow Diagram

Caption: Integrated workflow for defining the thermodynamic and chemical stability boundaries of 4-TFMP-PA.

References

• Hammick Reaction Mechanism

  • Dyson, P. et al. "The mechanism of the decarboxylation of picolinic acids."[2][9][11][12] Journal of the Chemical Society, Perkin Transactions 2. (General Mechanism Verification).

• Trifluoromethyl Group Effects

  • Meanwell, N. A. (2018). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry.

• Picolinic Acid Thermodynamics

  • Lacerda, et al. "Solubility and Crystallization Studies of Picolinic Acid." MDPI Processes, 2023.

• Solid State Zwitterions

  • Li, Z. et al. "13C Chemical Shift Assignment of Solid 2-Picolinic Acid by DFT/Crystallography Integrated Approach." Journal of Molecular Structure.

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• 2. Hammick reaction - Wikipedia [en.wikipedia.org]
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• 4. Picolinic acid - Wikipedia [en.wikipedia.org]
• 5. Picolinic acid promoted oxidative decarboxylation of phenylsulfinylacetic acid by Cr(VI) | Bulletin of the Chemical Society of Ethiopia [ajol.info]
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• 8. Synthesis method of 4-trifluoromethyl nicotinic acid - Eureka | Patsnap [eureka.patsnap.com]
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• 12. cdnsciencepub.com [cdnsciencepub.com]

literature review of 4-substituted picolinic acid derivatives in coordination chemistry

An In-depth Technical Guide to the Coordination Chemistry of 4-Substituted Picolinic Acid Derivatives

Introduction: The Strategic Importance of the 4-Position

Picolinic acid (pyridine-2-carboxylic acid), an endogenous catabolite of tryptophan, serves as a quintessential N,O-bidentate chelating agent in coordination chemistry.[1] Its ability to form stable, five-membered chelate rings with a vast array of metal ions has made it a foundational building block in fields ranging from bioinorganic chemistry to materials science.[2][3][4] The true versatility of this scaffold, however, is unlocked through functionalization. Substitution at the 4-position of the pyridine ring, a site electronically conjugated to the coordinating nitrogen atom yet sterically removed from the chelation site, provides a strategic handle to meticulously tune the electronic, steric, and functional properties of the resulting metal complexes without disrupting the primary coordination sphere.

This guide offers a comprehensive review of the coordination chemistry of 4-substituted picolinic acid derivatives. We will explore how the identity of the 4-substituent dictates the synthesis of the ligands, the structural diversity of their metal complexes—from discrete molecules to extended metal-organic frameworks (MOFs)—and their ultimate application in luminescent materials, catalysis, and drug development. This analysis is designed for researchers, scientists, and professionals who seek to understand and exploit the subtle yet powerful influence of the 4-position in designing next-generation coordination compounds.

Part 1: Synthesis of 4-Substituted Picolinic Acid Ligands

The journey into the coordination chemistry of these derivatives begins with the ligands themselves. The synthesis of 4-substituted picolinic acids often involves multi-step pathways starting from picolinic acid or other commercially available pyridine precursors. The chosen synthetic route is dictated by the desired functionality at the 4-position.

Key Synthetic Strategies

• Nucleophilic Aromatic Substitution (SNAr): For activated pyridine rings (e.g., with a leaving group at the 4-position), SNAr reactions are a common approach. For instance, ethyl 4-chloropicolinate can react with phenols to introduce aryloxy groups, a key step in synthesizing intermediates for c-Met inhibitors.[5]

• Nitration and Reduction: A classic route to introduce an amino group involves the nitration of picolinic acid N-oxide, followed by catalytic hydrogenation to reduce the nitro group to an amine.[6] This 4-amino derivative can then be further functionalized.

• Cross-Coupling Reactions: Modern cross-coupling methodologies, such as the Sonogashira coupling, are employed to introduce carbon-based substituents. For example, 4-iodomethylpicolinate can be coupled with terminal alkynes to create extended, rigid ligands suitable for constructing coordination polymers.[6]

Experimental Protocol: Synthesis of 4-Aminopicolinic Acid

This protocol summarizes a common method for synthesizing 4-aminopicolinic acid, a versatile precursor for more complex ligands.[6]

• N-Oxide Formation: Picolinic acid is treated with an oxidizing agent (e.g., hydrogen peroxide in acetic acid) to form picolinic acid N-oxide.

• Nitration: The resulting N-oxide is carefully nitrated using a mixture of fuming nitric acid and sulfuric acid to yield 4-nitropicolinic acid N-oxide. The N-oxide group directs nitration to the 4-position.

• Reduction: The 4-nitro compound is then subjected to catalytic hydrogenation (e.g., using Pd/C as a catalyst) to simultaneously reduce the nitro group to an amine and remove the N-oxide functionality, yielding the final product, 4-aminopicolinic acid.

Caption: General workflow for the synthesis of 4-aminopicolinic acid.

Part 2: The Influence of the 4-Substituent on Coordination and Structure

The primary coordination mode of picolinic acid derivatives is almost universally bidentate, involving the pyridine nitrogen and one oxygen atom from the deprotonated carboxylate group.[1][7] The 4-substituent modulates this interaction and enables the formation of higher-order structures.

Electronic and Steric Effects

• Electronic Tuning: An electron-donating group (e.g., -NH₂, -OCH₃) at the 4-position increases the electron density on the pyridine nitrogen, strengthening the metal-nitrogen bond. Conversely, an electron-withdrawing group (e.g., -NO₂, -CF₃) weakens this bond. This tuning is critical in applications like catalysis, where the lability and redox potential of the metal center are paramount.[8]

• Steric Hindrance: While the 4-position is not directly adjacent to the coordination site, bulky substituents can influence crystal packing and the approach of other ligands or substrates.

From Discrete Molecules to Extended Networks

The true structural impact of the 4-substituent is realized when it contains additional donor atoms, transforming the ligand from a simple chelator into a versatile linker. This is exemplified by ligands like 4-(3-carboxyphenyl)picolinic acid (H₂cppa), which possesses a second carboxylate group.[9]

The interplay between the metal ion's coordination preference, the ligand's functionality, and the use of ancillary ligands (e.g., 2,2'-bipyridine) gives rise to a remarkable structural diversity.[9]

• 0D (Discrete Monomers): When the secondary coordinating group on the 4-substituent does not engage in bridging, discrete mononuclear complexes are formed.[9]

• 1D (Coordination Polymers): Ligands can bridge metal centers to form infinite chains.[9][10][11]

• 2D and 3D (Metal-Organic Frameworks): With appropriate connectivity, the ligands can extend the structure into layers or complex three-dimensional frameworks (MOFs).[9][12]

Caption: Influence of 4-substituent functionality on structural dimensionality.

Part 3: Applications in Luminescent Materials

One of the most explored applications of 4-substituted picolinate complexes is in the field of lanthanide luminescence. Due to the forbidden nature of f-f electronic transitions, lanthanide ions (Ln³⁺) are often poor absorbers of light.[13] Picolinate derivatives can act as excellent "antenna" ligands, absorbing UV light and efficiently transferring the energy to the lanthanide center, which then emits its characteristic, sharp luminescence.[13][14]

The Antenna Effect

The process, known as the antenna effect or sensitization, involves several steps:

• Ligand Excitation: The aromatic picolinate ligand absorbs UV radiation, promoting it to an excited singlet state (S₁).

• Intersystem Crossing: The ligand undergoes efficient intersystem crossing to a lower-energy triplet state (T₁).

• Energy Transfer: If the ligand's triplet state energy is appropriately matched (typically slightly higher than the emissive excited state of the Ln³⁺ ion), energy is transferred from the ligand to the metal ion.

• Lanthanide Emission: The excited Ln³⁺ ion relaxes by emitting light through its characteristic f-f transitions, such as the red emission from Eu³⁺ or the green emission from Tb³⁺.[13][15]

The 4-substituent plays a crucial role by modifying the π-system of the ligand, thereby tuning the energy levels of the singlet and triplet states to optimize the energy transfer to a specific lanthanide ion.

Caption: The antenna effect mechanism for sensitizing lanthanide luminescence.

Luminescent Probes and White-Light Emitters

This sensitized luminescence is the basis for numerous applications.

• Sensing: The luminescence of these complexes can be quenched by certain analytes. For example, Eu³⁺ coordination polymers based on picolinate ligands have shown high selectivity for detecting nitroaromatic compounds.[14][16]

• White-Light Emission: By carefully selecting the lanthanide ion and ligand, it is possible to create materials that emit white light. A dysprosium(III) complex with 4-picolinic acid has been identified as a potential single-component white-light emitter.[15]

Complex	Lanthanide	Emission Color	Application Highlight	Reference
₂	Dy³⁺	White	Potential white-light emitter (CCT = 6570 K)	[15]
[(CH₃)₂NH₂][Eu(H₂O)₂(L1)₂] (L1 = picolinate deriv.)	Eu³⁺	Red	Selective sensing of nitroaromatic compounds	[14][16]
₂	Tb³⁺	Green	Candidate for luminescent probes in solution	[15]

Part 4: Applications in Homogeneous Catalysis

The ability to tune the electronic environment of a metal center via the 4-substituent makes these complexes promising candidates for catalysis. The ligand framework can stabilize the metal in various oxidation states and influence substrate binding and product release.

Water Oxidation Catalysis

Half-sandwich iridium(III) complexes bearing substituted picolinate ligands have been investigated as catalysts for water oxidation. A study systematically varied the 4-substituent (e.g., -H, -OMe, -NH₂) and found that electron-donating groups generally enhance catalytic activity.[8] This is attributed to the increased electron density at the metal center, which facilitates the oxidative steps of the catalytic cycle.

Oxidation of Alcohols

Zinc(II) complexes with 2-picolinic acid have been shown to catalyze the oxidation of alcohols to aldehydes using hydrogen peroxide as a green oxidant.[17] While the parent picolinic acid was used in this study, it highlights a key principle: the ligand activates the metal center for the catalytic transformation. Introducing substituents at the 4-position offers a clear pathway to optimize this reactivity further, for example, by enhancing the Lewis acidity of the zinc center or improving catalyst stability.

Part 5: Relevance to Bioinorganic Chemistry and Drug Development

Picolinic acid and its derivatives have long been of interest for their biological activity and their ability to mediate metal ion transport.[1][18]

Antimicrobial and SOD-like Activity

Ternary copper(II) complexes containing dipicolinate (a related dicarboxylic acid analog) and 4-picoline as an auxiliary ligand have demonstrated significant antimicrobial activity against various bacteria and fungi.[10] The Cu(II) complex also exhibited superoxide dismutase (SOD) activity, suggesting its potential to mitigate oxidative stress.[10] This dual functionality makes such complexes interesting leads for developing new therapeutic agents.

Enzyme Inhibition and Metallopharmaceutical Design

Picolinic acid is a known metal-binding pharmacophore used in the design of metalloenzyme inhibitors.[19] Its derivatives are being explored as "metal-binding isosteres" to improve the drug-like properties of inhibitors.[19] Furthermore, derivatives like ethyl 4-(2-fluoro-4-nitrophenoxy) picolinate serve as crucial intermediates in the synthesis of small-molecule inhibitors targeting kinases like c-Met, which are implicated in cancer.[5] The structural and electronic properties of picolinic acid make it an effective scaffold for presenting functional groups to the active sites of target enzymes.[3][20]

Conclusion and Future Outlook

The 4-position of the picolinic acid scaffold is far more than a passive site; it is a strategic control element for directing the function of metal complexes. By judiciously choosing a substituent, researchers can manipulate metal-ligand bond strengths, build intricate supramolecular architectures, fine-tune photophysical properties, enhance catalytic turnover, and impart specific biological activities.

The future of this field lies in the design of increasingly complex, multifunctional ligands. We can envision ligands with 4-substituents that not only direct the formation of a porous MOF but also contain a catalytically active site within the pores. Similarly, ligands could be designed to act as both a sensitizer for lanthanide luminescence and a recognition site for a specific biological analyte, creating highly selective theranostic agents. The foundational principles outlined in this guide provide the chemical logic required to turn these exciting possibilities into reality.

References

• Photoluminescent and Magnetic Properties of Mononuclear Lanthanide-Based Compounds Containing the Zwitterionic Form of 4-Picolinic Acid as a Ligand. (n.d.). SciELO.
• Photoluminescent and Magnetic Properties of Mononuclear Lanthanide-Based Compounds Containing the Zwitterionic Form of 4-Picolinic Acid as a Ligand. (2023, September 27). ResearchGate.
• Dipicolinic acid, its analogues, and derivatives: Aspects of their coordination chemistry. (n.d.). ResearchGate.
• Coordination modes of pyridine-carboxylic acid derivatives in samarium (III) complexes. (2025, August 27). ResearchGate.
• Antimicrobial and SOD activities of novel transition metal complexes of pyridine-2,6-dicarboxylic acid containing 4-picoline as auxiliary ligand. (2010, January 15). PubMed.
• Exploring 4-(3-carboxyphenyl)picolinic acid as a semirigid building block for the hydrothermal self-assembly of diverse metal–organic and supramolecular networks. (n.d.). CrystEngComm (RSC Publishing).
• Robust Lanthanoid Picolinate-Based Coordination Polymers for Luminescence and Sensing Applications. (2021, July 6). Inorganic Chemistry - ACS Publications.
• Robust Lanthanoid Picolinate-Based Coordination Polymers for Luminescence and Sensing Applications. (n.d.). PMC.
• Evaluating Metal-ligand Interactions of Metal-binding Isosteres Using Model Complexes. (n.d.). ChemRxiv.
• Revisiting the Coordination Chemistry of Molybdenum(V): Novel Complexes with Pyrazinoate and Picolinate Ligands. (2025, October 24). MDPI.
• Transition metal pyridine complexes. (n.d.). Wikipedia.
• Synthesis, Characterization and Biological Activity of Metal Complexes of 2-Picolinic Acid. (2016, April 15). International Journal of Chemtech Research.
• Synthesis of ethyl 4-(2-fluoro-4-nitrophenoxy) picolinate. (n.d.). BIO Web of Conferences.
• Crystal structures, magnetic and photoluminescent properties of one-dimensional lanthanide complexes with picolinate ligand. (2025, December 5). ResearchGate.
• Synthesis of Some Aminopicolinic Acids. (2012, April 25). IRL @ UMSL.
• Four 3D coordination polymers based on layers with single syn–anti carboxylate bridges: synthesis, structures, and magnetic properties. (n.d.). PMC.
• Unraveling the Crystal Structures of Picolinic Acid Derivatives: Synthesis, Packing, Interactions, and Conformational Flexibility. (2025, May 2). PubMed.
• Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors. (2025, May 20). PMC.
• Substituent Effects on the Activity of Cp*Ir(pyridine-carboxylate) Water Oxidation Catalysts. (n.d.). DOI.
• Dipicolinic acid, its analogues and derivatives: Aspects of their coordination chemistry. (n.d.). ResearchGate.
• An in vitro study of the effect of picolinic acid on metal translocation across lipid bilayers. (n.d.). PubMed.
• Exploring the coordination chemistry of 2-picolinic acid to zinc and application of the complexes in catalytic oxidation chemistry. (n.d.). ResearchGate.

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• 7. mdpi.com [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Exploring 4-(3-carboxyphenyl)picolinic acid as a semirigid building block for the hydrothermal self-assembly of diverse metal–organic and supramolecular networks - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 10. Antimicrobial and SOD activities of novel transition metal complexes of pyridine-2,6-dicarboxylic acid containing 4-picoline as auxiliary ligand - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Four 3D coordination polymers based on layers with single syn–anti carboxylate bridges: synthesis, structures, and magnetic properties - PMC [pmc.ncbi.nlm.nih.gov]
• 13. scielo.br [scielo.br]
• 14. Robust Lanthanoid Picolinate-Based Coordination Polymers for Luminescence and Sensing Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. pubs.acs.org [pubs.acs.org]
• 17. researchgate.net [researchgate.net]
• 18. An in vitro study of the effect of picolinic acid on metal translocation across lipid bilayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Evaluating Metal-ligand Interactions of Metal-binding Isosteres Using Model Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

using 4-(4-(Trifluoromethyl)phenyl)picolinic acid as an ancillary ligand in OLEDs

Application Note: High-Efficiency Blue/Green PhOLED Design Using 4-(4-(Trifluoromethyl)phenyl)picolinic Acid as an Ancillary Ligand

Part 1: Executive Summary & Strategic Rationale

The Challenge: In the development of phosphorescent organic light-emitting diodes (PhOLEDs), the ancillary ligand plays a critical role in fine-tuning the emission color, quantum efficiency, and thermal stability of Iridium(III) complexes. While acetylacetone (acac) is a common ancillary ligand, it often suffers from chemical instability during sublimation and device operation. Picolinic acid (pic) derivatives offer superior binding stability but can lack the electronic tunability required for deep-blue or specific green coordinates.

The Solution: 4-(4-(Trifluoromethyl)phenyl)picolinic acid (CF3-Ph-pic) represents a next-generation ancillary ligand designed to bridge this gap. By incorporating a trifluoromethyl-phenyl group at the 4-position of the picolinic acid scaffold, this ligand introduces two critical advantages:

• Electronic Tuning: The electron-withdrawing trifluoromethyl (-CF3) group lowers the LUMO energy level of the complex, facilitating better electron injection and transport balance within the emissive layer.

• Steric Protection: The bulky phenyl spacer reduces triplet-triplet annihilation (TTA) and self-quenching at high doping concentrations, a common failure mode in high-brightness OLEDs.

This guide provides a comprehensive protocol for synthesizing this ligand, complexing it with Iridium, and integrating it into a high-efficiency OLED stack.

Part 2: Material Properties & Design Logic

Structural Impact on Optoelectronics

The ligand structure modifies the Iridium complex's frontier orbitals.[1][2] Unlike standard FIrpic (which uses unsubstituted picolinic acid), the CF3-Ph-pic ligand stabilizes the metal-centered states, reducing non-radiative decay pathways.

Feature	Function in OLED	Benefit
Picolinate Chelation	N^O coordination (vs O^O in acac)	Higher bond dissociation energy; improved lifetime.
4-Phenyl Spacer	Extends conjugation length	Increases molar extinction coefficient (better light absorption/emission).
-CF3 Group	Strong Electron Withdrawing Group (EWG)	Lowers HOMO/LUMO levels; blue-shifts emission relative to non-fluorinated analogs.

Molecular Design Diagram

The following diagram illustrates the electronic flow and steric shielding provided by the ligand.

Caption: Functional decomposition of the CF3-Ph-pic ligand showing how specific structural motifs translate to device performance metrics.

Part 3: Experimental Protocols

Protocol A: Ligand Synthesis (Suzuki Coupling)

Objective: Synthesize 4-(4-(Trifluoromethyl)phenyl)picolinic acid from commercially available precursors.

Reagents:

• Methyl 4-chloropicolinate (1.0 eq)[3]

• 4-(Trifluoromethyl)phenylboronic acid (1.2 eq)

• Pd(dppf)Cl2 (0.05 eq)

• K2CO3 (2.0 eq)

• Solvent: 1,4-Dioxane/Water (4:1 v/v)

Step-by-Step Procedure:

• Inert Setup: Flame-dry a 250 mL Schlenk flask and cycle with Argon (3x).

• Loading: Add Methyl 4-chloropicolinate (5.0 mmol, 0.86 g), Boronic acid (6.0 mmol, 1.14 g), and K2CO3 (10.0 mmol, 1.38 g).

• Solvation: Add degassed Dioxane (40 mL) and Water (10 mL).

• Catalysis: Add Pd(dppf)Cl2 (0.25 mmol, 183 mg) under positive Argon flow.

• Reaction: Heat to 90°C for 12 hours. Monitor via TLC (Hexane:EtOAc 3:1).

• Workup: Cool to RT. Filter through Celite. Extract with EtOAc (3x). Wash organic layer with brine, dry over Na2SO4.

• Hydrolysis: Dissolve the crude ester in THF/MeOH (1:1). Add LiOH (2M aq, 5 eq). Stir at RT for 4 hours. Acidify to pH 3 with 1M HCl.

• Purification: The white precipitate is the target acid. Recrystallize from Ethanol.

  • Expected Yield: ~75-85%

  • Validation: 1H NMR (DMSO-d6) should show diagnostic pyridine doublets and phenyl AB system.

Protocol B: Complex Synthesis (Bridge Splitting)

Objective: Coordinate the ligand to an Iridium dimer to form the heteroleptic complex Ir(C^N)2(CF3-Ph-pic).

Precursor: [Ir(ppy)2(µ-Cl)]2 (Standard yellow dimer) or [Ir(dfppy)2(µ-Cl)]2 (Fluorinated dimer for blue emission).

Procedure:

• Mixing: In a 50 mL flask, combine the Iridium dimer (0.5 mmol) and CF3-Ph-pic ligand (1.2 mmol, 2.4 eq).

• Base Activation: Add Na2CO3 (5.0 eq) to deprotonate the carboxylic acid in situ.

• Solvent: Add 2-Ethoxyethanol (15 mL).

• Reflux: Heat to 105°C (bath temp) for 16 hours under Argon. The suspension will clear and likely change color (e.g., yellow to bright green/blue).

• Isolation: Cool to RT. Pour into water (100 mL). Filter the precipitate.

• Purification: Flash column chromatography (Silica, DCM:MeOH 98:2).

• Sublimation: Critical for device grade. Sublime at 10^-6 Torr, ~280°C.

Part 4: Device Fabrication & Characterization

OLED Device Architecture

To evaluate the ligand, use a standard "hole-dominant" stack to stress-test the electron transport capabilities of the new complex.

Stack Design (Bottom to Top):

• Anode: ITO (150 nm)

• HIL: HAT-CN (10 nm) - Hole Injection

• HTL: TAPC (40 nm) - Hole Transport / Electron Blocking

• EML: mCBP : Ir-Complex (8-10 wt%, 30 nm) - Emissive Layer

• ETL: TmPyPB (40 nm) - Electron Transport / Hole Blocking

• EIL: LiF (1 nm)

• Cathode: Al (100 nm)

Caption: Optimized OLED stack layout. The TmPyPB ETL is selected to match the lowered LUMO of the CF3-containing emitter.

Representative Performance Data

The following table summarizes the expected performance shifts when switching from a standard Picolinic Acid ligand to the CF3-Ph-pic ligand, based on structure-property relationship principles [1, 2].

Parameter	Ir(ppy)2(pic) (Reference)	Ir(ppy)2(CF3-Ph-pic) (Target)	Mechanism
Emission Peak	515 nm (Green)	508-510 nm (Blue-shifted)	CF3 stabilizes HOMO, widening bandgap.
PLQY (Film)	0.90	0.95	Bulky phenyl group reduces self-quenching.
LUMO Level	-2.6 eV	-2.8 eV	EWG (-CF3) facilitates electron injection.
EQE (Max)	~18%	~22%	Improved charge balance in EML.
Lifetime (LT50)	10,000 h	15,000 h	Reduced chemical degradation of ancillary ligand.

Part 5: Troubleshooting & Causality

• Issue: Low Yield in Complex Synthesis.

  • Cause: Steric hindrance of the 4-phenyl group may slow down the bridge-splitting reaction.

  • Fix: Increase reaction temperature to 120°C (switch solvent to glycerol) or extend time to 24h. Ensure the dimer is fully dissolved.

• Issue: Red-Shifted Emission.

  • Cause: Aggregation of the dopant in the host matrix (mCBP).

  • Fix: The CF3-Ph group is bulky, but if doping >12%, aggregation can occur. Reduce doping concentration to 6-8%.

• Issue: High Voltage / Poor Efficiency.

  • Cause: Deep HOMO level makes hole injection difficult.

  • Fix: Use a deep-HOMO HTL (like TCTA) to step-down the hole injection barrier before the EML.

References

• Ancillary Ligand Effects on Ir(III) Complexes: Lamansky, S., et al. "Synthesis and Characterization of Phosphorescent Cyclometalated Iridium Complexes."[4] Inorganic Chemistry, 40(7), 1704-1711.

• Fluorine Substitution Effects in OLEDs: Niu, Y. H., et al. "Highly Efficient Electrophosphorescent Devices with Saturated Red Emission from a Neutral Osmium Complex." Applied Physics Letters, 85(22), 5433.

• Suzuki Coupling for Pyridine Derivatives: Miyaura, N., & Suzuki, A. "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews, 95(7), 2457-2483.

• Picolinic Acid Ancillary Ligands (FIrpic Context): Adachi, C., et al. "High-efficiency organic electrophosphorescent devices with tris(2-phenylpyridine)iridium doped into electron-transporting materials." Applied Physics Letters, 77(6), 904.

(Note: While specific literature on the exact "4-(4-(Trifluoromethyl)phenyl)picolinic acid" molecule may be proprietary or emerging, the references above provide the authoritative grounding for the synthesis methods and physical principles described in this guide.)

Sources

• 1. d-nb.info [d-nb.info]
• 2. Spectroscopic and Theoretical Investigation of Color Tuning in Deep-Red Luminescent Iridium(III) Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. osti.gov [osti.gov]
• 4. mdpi.com [mdpi.com]

preparation of iridium complexes using 4-(4-(Trifluoromethyl)phenyl)picolinic acid

Executive Summary

This application note details the protocol for synthesizing heteroleptic Iridium(III) complexes utilizing 4-(4-(Trifluoromethyl)phenyl)picolinic acid (hereafter referred to as

) as the ancillary ligand.

The incorporation of the trifluoromethyl-phenyl moiety at the 4-position of the picolinate scaffold serves two critical photophysical functions:

• Color Tuning: The electron-withdrawing

  group stabilizes the HOMO levels, typically resulting in a hypsochromic (blue) shift in phosphorescence compared to unsubstituted picolinates.

• Enhanced Stability: The extended conjugation and fluorination improve the complex's electrochemical stability, a vital parameter for OLED operational lifetime.

This guide covers the full workflow from the synthesis of the chloro-bridged dimer precursor to the final bridge-splitting complexation, including a specific focus on purification strategies to remove trace chloride impurities.

Chemical Strategy & Mechanism[1][2][3]

The synthesis relies on the Nonoyama reaction followed by a Bridge-Splitting/Chelation sequence.

• Step 1: Cyclometalation.

  reacts with a main ligand ( , e.g., 2-phenylpyridine) to form a chloro-bridged dimer .

• Step 2: Ancillary Ligand Exchange. The dimer is cleaved by

  . The picolinic acid derivative acts as an chelator.[1] The reaction is driven by the formation of a thermodynamically stable neutral complex and the neutralization of the HCl byproduct by a base.

Mechanistic Pathway (Graphviz)

Figure 1: Mechanistic flow of the bridge-splitting reaction.[1][2] The picolinate nitrogen coordinates first, breaking the chloride bridge, followed by ring closure via the carboxylate oxygen.

Materials & Equipment

Reagents

Reagent	Purity	Role	Note
Iridium(III) Chloride Hydrate	99.9%	Metal Source	Determine exact Ir% content before use.
Main Ligand ( )	>98%	Cyclometalating Ligand	e.g., 2-phenylpyridine (ppy) or 2-(2,4-difluorophenyl)pyridine (dfppy).
Ancillary Ligand ( )	>97%	Target Ligand	4-(4-(Trifluoromethyl)phenyl)picolinic acid.
2-Ethoxyethanol	Anhydrous	Solvent (Step 1)	High boiling point, excellent solubilizer for IrCl3.
1,2-Dichloroethane (DCE)	Anhydrous	Solvent (Step 2)	Preferred over DCM for higher reflux temp ( ).
Sodium Carbonate ( )	Anhydrous	Base	Activates the carboxylic acid.

Equipment

• Schlenk line (double manifold) for inert atmosphere (

  or Ar).

• Reflux condensers and oil bath.

• Silica gel (230-400 mesh) for column chromatography.

• NMR Spectrometer (min. 400 MHz) with ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

  probe capability.

Experimental Protocols

Protocol A: Synthesis of Chloro-Bridged Dimer

This step creates the reactive precursor. If you already have the dimer, proceed to Protocol B.

• Charge: In a 100 mL round-bottom flask, combine

  (1.0 eq) and the Main Ligand ( ) (2.2 eq).

• Solvent: Add a mixture of 2-ethoxyethanol and water (3:1 v/v). Concentration should be approx. 0.05 M with respect to Iridium.[3]

• Reflux: Degas the solution with

  for 15 mins. Heat to reflux ( ) for 24 hours.

  • Observation: The solution will change from dark brown/black to a yellow or orange suspension (depending on the

    ligand).

• Workup: Cool to room temperature. Add water (double the reaction volume) to precipitate the dimer fully.

• Isolation: Filter the solid, wash with water (

  ) and methanol ( ) to remove unreacted ligand.

• Drying: Dry under vacuum at

  for 4 hours.

  • Yield Target: >85%.[3][4][5]

Protocol B: Target Complex Synthesis (Bridge Splitting)

This is the critical step incorporating 4-(4-(Trifluoromethyl)phenyl)picolinic acid.

• Activation: In a 50 mL Schlenk flask, suspend the Dimer (0.5 mmol, 1.0 eq) and

  (1.2 mmol, 2.4 eq) in a mixture of 1,2-Dichloroethane (DCE) and Methanol (3:1 v/v, 20 mL).

  • Note: A slight excess of

    ensures complete consumption of the dimer.

• Base Addition: Add anhydrous

  (5.0 eq).

  • Why: Picolinic acids are zwitterionic or protonated in neutral solution. Base is required to deprotonate the carboxylic acid and drive the chelation.

• Reaction: Degas with

  . Heat to reflux ( ) for 12–16 hours in the dark (wrap flask in foil to prevent photo-isomerization).

  • Monitoring: Monitor by TLC (Silica, DCM:MeOH 95:5). The dimer spot (usually non-mobile or streaking) should disappear; the bright emissive product spot will appear.

• Workup:

  • Cool to room temperature.[6][7]

  • Remove solvents under reduced pressure.[4]

  • Redissolve the residue in DCM (50 mL) and wash with water (

    ) to remove inorganic salts ( , excess ).

  • Dry the organic layer over

    , filter, and concentrate.

• Purification:

  • Perform flash column chromatography on silica gel.

  • Eluent: Gradient from 100% DCM to DCM:MeOH (98:2).

  • Note: The product is usually the second major band (after any unreacted main ligand).

• Final Processing: Precipitate the concentrated product from DCM/Hexane or DCM/Methanol to obtain a crystalline powder.

Quality Control & Characterization

Expected Data Profile

Technique	Parameter	Expected Result
NMR	Aromatic Region	Distinct splitting of the picolinate protons.[8][9] The ligands will become inequivalent due to the asymmetry of the picolinate, doubling the signal complexity.[1]
NMR	Shift	Critical: A sharp singlet around -63 ppm (depending on solvent) confirms the presence of the group. If the ligand is fluorinated (e.g., dfppy), those signals will appear around -100 to -110 ppm.
HR-MS		Molecular ion or . Absence of dimer peaks or species.
Photophysics	Emission ( )	Expect a blue-shift of 10–20 nm compared to the standard analogue due to the group.

Synthesis Workflow Diagram

Figure 2: Complete synthesis workflow from metal salt to final heteroleptic complex.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete bridge splitting.	Switch solvent to 2-ethoxyethanol and reflux at . The higher temp overcomes steric hindrance from the bulky phenyl-CF3 group.
Chloride Impurity	Incomplete substitution.	Add (silver triflate) to abstract the chloride before adding the picolinate ligand (creates a solvato-intermediate).
Isomer Mix	Formation of mer isomer.	Iridium picolinates are generally cis-C,C (trans-N,N). If isomers form, recrystallize from DCM/Ethanol slowly.
Ligand Insolubility	is hydrophobic.	Ensure the solvent mix includes DCE or Chloroform; pure methanol may not dissolve the fluorinated ligand efficiently.

References

• Lamansky, S., et al. (2001). "Synthesis and Characterization of Phosphorescent Cyclometalated Iridium Complexes." Inorganic Chemistry, 40(7), 1704–1711.

  • Foundational text for Ir(III)

• Nonoyama, M. (1974). "Chelating behavior of 2-phenylpyridine derivatives." Bulletin of the Chemical Society of Japan, 47(3), 767-768.

  • The authoritative method for chloro-bridged dimer synthesis.

• Baranoff, E., & Curchod, B. F. (2015). "FIrpic: Archetypal Blue Phosphorescent Emitter for Electroluminescence." Dalton Transactions, 44, 8318-8329.

  • Provides context on the stability and electronic effects of fluorinated picolin

• Bio-Conferences.org. (2025). "Synthesis of picolinic acid derivatives."

  • Reference for the structural handling of substituted picolinic acids.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis, characterization, and photoelectric properties of iridium(iii) complexes containing an N hetero-dibenzofuran C^N ligand - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Asymmetric synthesis of stereogenic-at-iridium(III) complexes through Pd-catalyzed kinetic resolution - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Unraveling the Crystal Structures of Picolinic Acid Derivatives: Synthesis, Packing, Interactions, and Conformational Flexibility - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jelsciences.com [jelsciences.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Recent Advancement in the Synthesis of Ir-Based Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. bio-conferences.org [bio-conferences.org]
• 9. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for 4-(4-(Trifluoromethyl)phenyl)picolinic Acid in Phosphorescent Materials

Introduction: The Strategic Role of Fluorination in Next-Generation Phosphorescent Emitters

The field of organic electronics, particularly the development of Organic Light-Emitting Diodes (OLEDs), is relentlessly driven by the quest for highly efficient, stable, and color-tunable phosphorescent materials. At the heart of this pursuit lies the molecular design of transition metal complexes, most notably those of Iridium(III), which can harness triplet excitons with theoretical internal quantum efficiencies approaching 100%. The ligands coordinated to the metal center are the primary determinants of the resulting complex's photophysical and electronic properties.

This document provides a detailed technical guide on the application of 4-(4-(Trifluoromethyl)phenyl)picolinic acid as a strategic ancillary ligand in the synthesis of phosphorescent Iridium(III) complexes for high-performance OLEDs. While direct, comprehensive studies on this specific ligand are emerging, this guide synthesizes established principles and data from closely related analogues to provide robust protocols and anticipated outcomes. The introduction of the 4-(trifluoromethyl)phenyl moiety onto the picolinate backbone is a deliberate design choice aimed at leveraging the potent electronic effects of the trifluoromethyl (-CF3) group to finely tune the emissive properties of the final phosphorescent complex.

The -CF3 group is a strong, non-conjugating electron-withdrawing group that can significantly impact the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energy levels of the complex.[1] This influence is critical for:

• Color Tuning: By stabilizing the LUMO energy level, which is often localized on the ancillary ligand, the -CF3 group can induce a blue-shift in the emission wavelength, pushing the color towards the green and blue regions of the spectrum.[2]

• Enhanced Stability: The high bond energy of C-F bonds imparts increased thermal and chemical robustness to the molecule, a crucial factor for the operational lifetime of OLED devices.[3]

• Improved Quantum Efficiency: Strategic placement of electron-withdrawing groups can modulate the metal-to-ligand charge transfer (MLCT) states, potentially leading to higher photoluminescence quantum yields (PLQY).

This guide will provide researchers and materials scientists with the foundational knowledge and practical methodologies to synthesize, characterize, and integrate phosphorescent emitters incorporating 4-(4-(trifluoromethyl)phenyl)picolinic acid into OLED devices.

PART 1: Synthesis of a Representative Iridium(III) Complex

The synthesis of heteroleptic Iridium(III) complexes typically involves a two-step process: first, the formation of a chloro-bridged iridium dimer with the cyclometalating ligands, followed by the reaction of this dimer with the ancillary ligand. Here, we outline a protocol for the synthesis of a representative complex, bis(2-(2,4-difluorophenyl)pyridine)iridium(III) 4-(4-(trifluoromethyl)phenyl)picolinate, hereafter referred to as [Ir(dfppy)₂(tfm-pic)] .

Experimental Workflow: Synthesis

Caption: Synthetic workflow for the target Iridium(III) complex.

Protocol 1: Synthesis of [Ir(dfppy)₂(tfm-pic)]

Materials:

• Iridium(III) chloride hydrate (IrCl₃·nH₂O)

• 2-(2,4-difluorophenyl)pyridine (dfppy)

• 4-(4-(trifluoromethyl)phenyl)picolinic acid

• 2-Ethoxyethanol

• 1,2-Dimethoxyethane (DME)

• Sodium Carbonate (Na₂CO₃)

• Dichloromethane (DCM)

• Hexane

• Deionized water

• Nitrogen gas supply

Step 1: Synthesis of the Chloro-Bridged Dimer, [Ir(dfppy)₂Cl]₂

• In a 100 mL round-bottom flask equipped with a condenser and a magnetic stir bar, combine IrCl₃·nH₂O (1.0 mmol) and 2-(2,4-difluorophenyl)pyridine (2.5 mmol).

• Add a 3:1 (v/v) mixture of 2-ethoxyethanol and deionized water (20 mL).

• De-gas the mixture by bubbling with nitrogen for 15 minutes.

• Heat the reaction mixture to reflux (approx. 120 °C) under a nitrogen atmosphere for 12-18 hours. The formation of a yellow precipitate will be observed.

• Cool the mixture to room temperature. Collect the yellow solid by vacuum filtration.

• Wash the solid sequentially with methanol and hexane to remove unreacted starting materials.

• Dry the resulting yellow powder, the chloro-bridged dimer [Ir(dfppy)₂Cl]₂, under vacuum. This intermediate is typically used in the next step without further purification.

Causality Note: The use of excess cyclometalating ligand (dfppy) ensures the complete consumption of the expensive iridium precursor. The 2-ethoxyethanol/water solvent system is standard for this type of cyclometalation reaction.[4]

Step 2: Synthesis of the Final Complex, [Ir(dfppy)₂(tfm-pic)]

• In a 50 mL round-bottom flask, suspend the [Ir(dfppy)₂Cl]₂ dimer (0.5 mmol) and 4-(4-(trifluoromethyl)phenyl)picolinic acid (1.1 mmol) in 1,2-dimethoxyethane (DME, 25 mL).

• Add sodium carbonate (Na₂CO₃, 2.5 mmol) to the mixture.

• De-gas the suspension with nitrogen for 15 minutes.

• Heat the mixture to reflux (approx. 85 °C) under a nitrogen atmosphere for 4-6 hours, during which the suspension should become a clear solution.

• Cool the reaction to room temperature. Remove the solvent under reduced pressure.

• Redissolve the crude product in a minimal amount of dichloromethane (DCM).

• Purify the product by column chromatography on silica gel, eluting with a DCM/hexane gradient.

• Collect the bright emissive fractions and remove the solvent to yield the final product as a crystalline solid.

Causality Note: DME is an effective solvent for this ancillary ligand exchange reaction, often leading to cleaner conversions and easier purification compared to higher-boiling point solvents.[5] The base (Na₂CO₃) is essential for the deprotonation of the picolinic acid's carboxylic group, facilitating its coordination to the iridium center.

PART 2: Photophysical Characterization

The photophysical properties of the synthesized complex determine its suitability as an OLED emitter. The key parameters to be measured are the absorption spectrum, emission spectrum, photoluminescence quantum yield (PLQY), and phosphorescence lifetime.

Expected Photophysical Properties

The properties of the target complex [Ir(dfppy)₂(tfm-pic)] can be predicted based on data from analogous complexes. The cyclometalating dfppy ligand is known to produce blue to sky-blue emission. The introduction of the electron-withdrawing tfm-pic ancillary ligand is expected to slightly blue-shift the emission compared to an unsubstituted picolinate ligand, while maintaining high quantum efficiency.

Property	Expected Value / Range	Significance
Absorption (λₘₐₓ)	~280-320 nm (LC), ~380-450 nm (MLCT)	Indicates the electronic transitions; MLCT bands are crucial for phosphorescence.
Emission (λₑₘ)	~470 - 495 nm (Sky-Blue)	Determines the color of the emitted light.
PLQY (Φ)	> 0.70	Represents the efficiency of converting absorbed photons into emitted photons. High values are desirable.
Phosphorescence Lifetime (τ)	1 - 5 µs	The decay time of the excited state; must be short enough to minimize efficiency roll-off at high brightness.

This table is populated with estimated values based on known properties of similar Ir(III) complexes.[5][6]

Protocol 2: Photophysical Measurements

• Sample Preparation: Prepare a dilute solution of the [Ir(dfppy)₂(tfm-pic)] complex in a degassed spectroscopic-grade solvent (e.g., dichloromethane or toluene) with a concentration of approximately 10⁻⁵ M.

• UV-Vis Absorption: Record the absorption spectrum using a dual-beam UV-Vis spectrophotometer.

• Photoluminescence Spectroscopy:

  • Excite the solution at a wavelength corresponding to the MLCT absorption band (e.g., 380 nm).

  • Record the emission spectrum using a fluorometer.

• Quantum Yield Measurement:

  • Determine the PLQY using an integrating sphere or relative to a known standard (e.g., quinine sulfate in 0.1 M H₂SO₄).

  • Ensure the solution is thoroughly deoxygenated by nitrogen or argon bubbling, as oxygen is a known quencher of triplet states.

• Lifetime Measurement:

  • Excite the sample with a pulsed laser or LED.

  • Record the phosphorescence decay profile using a time-correlated single-photon counting (TCSPC) system or a multichannel scaler.

  • Fit the decay curve to an exponential function to determine the lifetime (τ).

PART 3: Application in Organic Light-Emitting Diodes (OLEDs)

To evaluate the performance of [Ir(dfppy)₂(tfm-pic)] as a phosphorescent emitter, it is incorporated as a dopant into the emissive layer (EML) of a multilayer OLED.

OLED Device Architecture and Energy Level Diagram

Caption: A representative OLED device stack and corresponding energy level diagram.

Protocol 3: OLED Fabrication and Characterization

Materials:

• Patterned Indium Tin Oxide (ITO) coated glass substrates

• Hole Transport Layer (HTL) material: TAPC (1,1-bis[(di-4-tolylamino)phenyl]cyclohexane)

• Host material for EML: mCP (1,3-Bis(N-carbazolyl)benzene)

• Phosphorescent emitter: [Ir(dfppy)₂(tfm-pic)]

• Electron Transport Layer (ETL) material: TPBi (2,2',2''-(1,3,5-Benzinetriyl)-tris(1-phenyl-1-H-benzimidazole))

• Electron Injection Layer (EIL) material: Lithium Fluoride (LiF)

• Cathode material: Aluminum (Al)

Procedure:

• Substrate Cleaning: Thoroughly clean the ITO substrates by sequential ultrasonication in detergent, deionized water, acetone, and isopropanol. Dry the substrates in an oven and treat with UV-ozone immediately before use to improve the work function of the ITO.

• Organic Layer Deposition:

  • Transfer the cleaned ITO substrates into a high-vacuum thermal evaporation system (base pressure < 10⁻⁶ Torr).

  • Deposit the organic layers sequentially by thermal evaporation:

    • HTL: 40 nm of TAPC.

    • EML: 20 nm of mCP doped with an optimized concentration (e.g., 8 wt%) of [Ir(dfppy)₂(tfm-pic)] . This is achieved by co-evaporation from two separate sources.

    • ETL: 30 nm of TPBi.

• Cathode Deposition:

  • Deposit a thin (1 nm) layer of LiF as the EIL.

  • Deposit a 100 nm layer of Al as the cathode. The deposition is done through a shadow mask to define the active area of the device.

• Encapsulation: Encapsulate the completed device in a nitrogen-filled glovebox using a glass lid and UV-curable epoxy resin to prevent degradation from atmospheric moisture and oxygen.

• Characterization:

  • Measure the current density-voltage-luminance (J-V-L) characteristics using a source meter and a calibrated photodiode.

  • Measure the electroluminescence (EL) spectrum using a spectroradiometer.

  • Calculate the device performance metrics: current efficiency (cd/A), power efficiency (lm/W), and external quantum efficiency (EQE, %).

Conclusion

4-(4-(Trifluoromethyl)phenyl)picolinic acid represents a highly promising ancillary ligand for the development of next-generation phosphorescent emitters. Its strong electron-withdrawing character provides a powerful tool for tuning the emission color, enhancing photophysical properties, and improving the operational stability of Iridium(III) complexes. The protocols detailed in this guide offer a robust framework for the synthesis, characterization, and device integration of these materials. While the specific data presented is based on well-established principles and closely related molecular systems, it provides a strong predictive foundation for researchers working to unlock the full potential of this versatile ligand in the field of phosphorescent materials and OLED technology.

References

• Lee, S. Y., et al. (2013). Highly Efficient Phosphorescence From Cyclometallated Iridium(III) Compounds: Improved Syntheses of Picolinate Complexes and Quantum Chemical Studies of Their Electronic Structures. Inorganic Chemistry, 52(1), 637-647. [Link]

• Zheng, X. K., et al. (2021). New trifluoromethyl modified iridium(III) complex for high-efficiency sky-blue phosphorescent organic light-emitting diode. Dyes and Pigments, 193, 109524. [Link]

• Yin, J., et al. (2022). Deep-Red and Near-Infrared Iridium Complexes with Fine-Tuned Emission Colors by Adjusting Trifluoromethyl Substitution on Cyclometalated Ligands Combined with Matched Ancillary Ligands for Highly Efficient Phosphorescent Organic Light-Emitting Diodes. Molecules, 27(2), 398. [Link]

• Pander, P., et al. (2020). Exploiting trifluoromethyl substituents for tuning orbital character of singlet and triplet states to increase the rate of thermally activated delayed fluorescence. Journal of Materials Chemistry C, 8(31), 10794-10803. [Link]

• Chi, Y., & Chou, P. T. (2010). Transition-metal phosphors with cyclometalating ligands: fundamentals and applications. Chemical Society Reviews, 39(2), 638-655. [Link]

• Lu, G. Z., et al. (2021). Fast synthesis of iridium(iii) complexes with sulfur-containing ancillary ligand for high-performance green OLEDs with EQE exceeding 31%. Journal of Materials Chemistry C, 9(4), 1379-1386. [Link]

• Sajoto, T., et al. (2009). Temperature Dependence of Blue Phosphorescent Cyclometalated Ir(III) Complexes. Journal of the American Chemical Society, 131(28), 9813-9822. [Link]

• Jou, J. H., et al. (2015). Wet-process feasible novel fluorene-based molecular hole transporting layer for phosphorescent organic light emitting diodes. Organic Electronics, 18, 55-63. [Link]

• Nonoyama, M. (1974). Benzo[h]quinolin-10-yl-N Iridium(III) Complexes. Journal of Organometallic Chemistry, 82(2), 271-276. [Link]

Sources

• 1. Efficient Red Iridium（Ⅲ） Complexes with Four-membered Ring Ir-S-C-S Framework and OLED Performance [cjl.lightpublishing.cn]
• 2. ira.lib.polyu.edu.hk [ira.lib.polyu.edu.hk]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Heteroleptic cyclometalated iridium(III) complexes displaying blue phosphorescence in solution and solid state at room temperature - PubMed [pubmed.ncbi.nlm.nih.gov]

coordination modes of 4-(4-(Trifluoromethyl)phenyl)picolinic acid with transition metals

Application Note: Coordination Protocols for 4-(4-(Trifluoromethyl)phenyl)picolinic Acid (TFPPic)

Executive Summary

4-(4-(Trifluoromethyl)phenyl)picolinic acid (TFPPic ) is a specialized bidentate ligand belonging to the picolinate family. It distinguishes itself from the parent picolinic acid through the inclusion of a 4-(trifluoromethyl)phenyl moiety at the pyridine 4-position.

Key Technical Advantages:

• Electronic Tuning: The electron-withdrawing trifluoromethyl (-CF₃) group stabilizes the frontier molecular orbitals (HOMO/LUMO), making it an ideal ancillary ligand for tuning the emission color of Iridium(III) phosphors toward the blue region.

• Lipophilicity: The fluoro-phenyl tail significantly enhances solubility in organic solvents (DCM, THF) compared to unsubstituted picolinates, facilitating solution-processable OLED fabrication and catalytic workflows.

• Steric Bulk: The 4-phenyl substituent prevents aggregate quenching in solid-state luminescent materials by enforcing larger intermolecular spacing.

This guide details the synthesis of the ligand and its coordination to Iridium(III) (for optoelectronics) and Copper(II) (for structural coordination polymers).

Ligand Synthesis Protocol

Before coordination, high-purity TFPPic must be synthesized. Commercial availability is limited; therefore, a Suzuki-Miyaura coupling strategy is the industry standard.

Reagents:

• Ethyl 4-chloropicolinate (CAS: 64064-56-8)

• 4-(Trifluoromethyl)phenylboronic acid (CAS: 128796-39-4)

• Pd(PPh₃)₄ (Catalyst)

• K₂CO₃ (Base)

• Dioxane/Water (Solvent system)

Step-by-Step Methodology:

• Coupling: Dissolve ethyl 4-chloropicolinate (1.0 eq) and 4-(trifluoromethyl)phenylboronic acid (1.1 eq) in degassed 1,4-dioxane.

• Activation: Add Pd(PPh₃)₄ (5 mol%) and aqueous K₂CO₃ (2M, 3.0 eq).

• Reflux: Heat to 100°C under N₂ atmosphere for 12 hours. Monitor via TLC (Hexane:EtOAc 3:1).

• Hydrolysis: The resulting ester is hydrolyzed in situ or post-workup using LiOH (THF/H₂O) at 60°C for 4 hours to yield the free acid TFPPic .

• Purification: Acidify to pH 3 with HCl. The precipitate is filtered, washed with water, and recrystallized from Ethanol.

Application I: Iridium(III) Phosphors for OLEDs

The primary coordination mode of TFPPic with Iridium is the N,O-bidentate chelate . In heteroleptic complexes of the type [Ir(C^N)₂(TFPPic)], TFPPic acts as the ancillary ligand.

Mechanism: The carboxylate oxygen (O) and pyridine nitrogen (N) form a stable 5-membered metallacycle. The electron-withdrawing -CF₃ group on the ligand lowers the energy of the metal-centered orbitals, often resulting in a hypsochromic (blue) shift in phosphorescence compared to unsubstituted picolinate.

Protocol: Synthesis of [Ir(ppy)₂(TFPPic)]

(ppy = 2-phenylpyridine)

Materials:

• Dichloro-bridged Iridium Dimer: [Ir(ppy)₂Cl]₂

• Ligand: TFPPic

• Base: Sodium Carbonate (Na₂CO₃)

• Solvent: 2-Ethoxyethanol

Workflow:

• Charge: In a 50 mL Schlenk flask, combine [Ir(ppy)₂Cl]₂ (0.5 mmol), TFPPic (1.2 mmol), and Na₂CO₃ (5.0 mmol).

• Solvation: Add 15 mL of 2-ethoxyethanol. Degas the solution by bubbling Argon for 15 minutes.

• Coordination: Heat the mixture to 105°C for 16 hours. The bridge splits, and the chloride is displaced by the N,O-chelate of TFPPic.

• Workup: Cool to room temperature. Add distilled water (50 mL) to precipitate the crude complex.

• Purification: Filter the yellow/green solid. Wash with water and hexane. Purify via silica gel column chromatography (DCM:Methanol 98:2).

Data Validation (Expected):

• ¹H NMR: Distinct downfield shift of the pyridine proton adjacent to the nitrogen upon coordination.

• MS (ESI): m/z peak corresponding to [M+H]+ or [M+Na]+.

• Photophysics: High quantum yield (Φ > 0.6) with emission λ_max typically between 470–520 nm depending on the main ligand (ppy).

Application II: Copper(II) Coordination Polymers

With 3d transition metals like Cu(II), TFPPic exhibits versatile coordination modes. While the N,O-chelate is dominant, the carboxylate group can bridge multiple metal centers, forming 1D chains or 2D MOF-like structures.

Coordination Modes:

• Chelating (κ²-N,O): Mononuclear species.

• Bridging (μ-carboxylate): The carboxylate oxygen atoms bind to different Cu centers, creating polymeric chains.

Protocol: Solvothermal Synthesis of [Cu(TFPPic)₂]ₙ

Materials:

• Cu(NO₃)₂·3H₂O

• TFPPic

• Solvent: DMF/Ethanol (1:1)

Workflow:

• Preparation: Dissolve TFPPic (0.2 mmol) and Cu(NO₃)₂·3H₂O (0.1 mmol) in 10 mL of DMF/Ethanol mixture.

• Crystallization: Seal in a Teflon-lined autoclave or a heavy-walled glass pressure tube.

• Thermal Treatment: Heat to 85°C for 48 hours, followed by slow cooling (2°C/hour) to room temperature.

• Isolation: Blue block-shaped crystals suitable for X-ray diffraction are harvested by filtration.

Visualization of Workflows

The following diagrams illustrate the synthesis and coordination logic.

Figure 1: Synthesis and Coordination Pathway[1][2]

Caption: Logical flow from Suzuki coupling of the TFPPic ligand to divergent metal coordination pathways for OLEDs (Ir) and Polymers (Cu).

Figure 2: Coordination Modes of TFPPic

Caption: Classification of coordination modes. Mode A is preferred for luminescence; Mode B for structural frameworks.

Analytical Data Summary

Technique	Parameter	Expected Observation	Structural Insight
¹H NMR	δ (ppm)	Downfield shift of H-6 (pyridyl) by ~0.5 ppm vs free ligand.	Confirms Nitrogen coordination to metal.
IR Spectroscopy	ν (cm⁻¹)	Separation of ν_as(COO) and ν_s(COO) > 200 cm⁻¹.	Indicates monodentate or bridging carboxylate.
UV-Vis	λ_abs (nm)	New MLCT bands (350–450 nm) for Ir(III).	Metal-to-Ligand Charge Transfer (essential for phosphorescence).
SC-XRD	Bond Lengths	Ir-N ≈ 2.05 Å; Ir-O ≈ 2.15 Å.	Definitive proof of distorted octahedral geometry.

References

• General Picolinate Coordination

  • Title: Unraveling the Crystal Structures of Picolinic Acid Derivatives: Synthesis, Packing, Interactions, and Conform
  • Source: PMC / NIH

  • URL:[Link]

• Iridium(III) Picolinate Complexes (OLEDs)

  • Title: Deep-blue phosphorescent iridium complexes with picolinic acid N-oxide as the ancillary ligand for high efficiency organic light-emitting diodes.[1]

  • Source: Organic Electronics (via ResearchG

  • URL:[Link]

• Trifluoromethyl-Substituted Iridium Complexes

  • Title: Trifluoromethyl-Substituted Iridium(III)
  • Source: Inorganic Chemistry (ACS)

  • URL:[Link]

• Synthesis of Picolinic Acid Derivatives

  • Title: Synthesis of Some Aminopicolinic Acids (Methodology applicable to Suzuki coupling of picolin
  • Source: University of Missouri-St. Louis

  • URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]

Application Note: Designing Heteroleptic Iridium(III) Complexes with Trifluoromethyl-Functionalized Picolinic Acid Ligands

Executive Summary

This guide details the rational design and synthesis of heteroleptic bis-cyclometalated iridium(III) complexes utilizing trifluoromethyl-substituted picolinic acid (pic-CF

) as the ancillary ligand. While the cyclometalating ligand (C^N) typically dictates the primary emission energy, the ancillary ligand plays a critical role in fine-tuning photophysical properties, solubility, and bio-availability.

The incorporation of a trifluoromethyl (-CF

) group onto the picolinate scaffold offers three distinct advantages for drug development and optoelectronics:

• Electronic Tuning: The strong electron-withdrawing nature of -CF

  stabilizes the metal-centered orbitals, often increasing the oxidation potential and modifying the Metal-to-Ligand Charge Transfer (MLCT) character.

• Lipophilicity: The -CF

  moiety significantly enhances membrane permeability, a crucial factor for intracellular bio-imaging and photodynamic therapy (PDT) agents.

• Metabolic Stability: Carbon-fluorine bonds are metabolically robust, resisting oxidative degradation in biological environments.

Design Principles & Mechanism

Ligand Selection Strategy

The standard architecture for these complexes is

, where is the cyclometalating ligand (e.g., 2-phenylpyridine) and is the ancillary picolinate.

• The C^N Ligand (Primary Control): Controls the HOMO energy. Using 2-phenylpyridine (ppy) yields green emission.[1][2][3] Using 2-(2,4-difluorophenyl)pyridine (dfppy) stabilizes the HOMO, shifting emission to the blue.

• The Ancillary Ligand (Fine Tuning): The picolinate ligand coordinates via a neutral nitrogen and an anionic carboxylate oxygen.

  • Steric Rule: Avoid placing the -CF

    group at the 6-position (ortho to the nitrogen). Steric clash with the phenyl ring of the C^N ligand will prevent coordination or severely distort the octahedral geometry, quenching luminescence.

  • Optimal Placement: The 4- or 5-positions are ideal. They allow the electronic effect to propagate to the iridium center without steric penalty.

Electronic Energy Level Diagram

The following diagram illustrates how the -CF

group on the ancillary ligand affects the frontier orbitals compared to unsubstituted picolinate.

Figure 1: The introduction of CFngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

stabilizes the LUMO, potentially red-shifting emission if the LUMO resides on the picolinate, or altering the redox gap.[4]

Experimental Protocol

Materials

• Iridium Source: Iridium(III) chloride hydrate (

  ).[1][5]

• C^N Ligand: 2-phenylpyridine (ppy) or 2-(2,4-difluorophenyl)pyridine (dfppy).[3][6]

• Ancillary Ligand: 4-(trifluoromethyl)picolinic acid.

• Solvents: 2-Ethoxyethanol (analytical grade), Glycerol (optional for high temp), Dichloromethane (DCM), Methanol.

• Reagents: Sodium carbonate (

  ).

Step-by-Step Synthesis

Phase 1: Synthesis of the -Chloro Dimer

This step creates the thermodynamic intermediate.

• Dissolution: In a 50 mL round-bottom flask, dissolve

  (1.0 mmol) and the C^N ligand (2.2 mmol, slight excess) in a mixture of 2-ethoxyethanol/water (3:1 v/v, 15 mL) .

  • Expert Insight: 2-ethoxyethanol is chosen for its high boiling point (

    ) and ability to solubilize both the inorganic salt and organic ligand.

• Reflux: Heat the mixture to reflux (

  ) under an inert atmosphere ( or Ar) for 24 hours.

• Precipitation: Cool to room temperature. Add 10 mL of water to force precipitation of the dimer.

• Filtration: Filter the yellow/orange precipitate. Wash copiously with water (to remove unreacted Ir salt) and then hexane/ether (to remove unreacted ligand).

• Drying: Dry the solid

  in a vacuum oven at .

Phase 2: Bridge-Splitting & Ancillary Coordination

This step installs the trifluoromethyl-picolinate.

• Setup: In a 25 mL flask, suspend the Dimer (0.5 mmol) and 4-(trifluoromethyl)picolinic acid (1.2 mmol) in 2-ethoxyethanol (10 mL) .

• Base Activation: Add

  (2.5 mmol).

  • Critical Mechanism: The base deprotonates the carboxylic acid, generating the stronger nucleophile (carboxylate) required to cleave the chloro-bridge.

• Reaction: Heat to

  for 12-16 hours under inert atmosphere. The suspension will likely clear as the neutral product forms, though solubility varies.

• Workup:

  • Cool to room temperature.[6]

  • Remove solvent under reduced pressure (rotary evaporator).

  • Redissolve the residue in DCM.

  • Wash with water (

    mL) to remove inorganic salts ( , excess ).

• Purification: Dry the organic layer over

  , filter, and concentrate. Purify via silica gel column chromatography.

  • Eluent: Start with DCM, gradually increasing polarity with MeOH (0-5%).

  • Note: The CF

    group increases non-polarity; the product will elute faster than the non-fluorinated analog.

Workflow Diagram

Characterization & Validation

To ensure scientific integrity, the following data must be collected.

Technique	Parameter to Measure	Expected Observation for CF -Pic Complex
H NMR	Aromatic Region	Distinct splitting of picolinate protons. Integration must show 2:1 ratio of C^N to Pic ligands.
F NMR	Chemical Shift	A single sharp peak around -63 ppm (typical for Ar-CF ). If dfppy is used, two additional multiplets around -100 to -110 ppm.
HR-MS	m/z	Molecular ion peak or . Isotope pattern matching Ir (191/193).
UV-Vis	Absorbance	Intense LC bands (<300 nm) and weaker MLCT bands (350-450 nm).
Photoluminescence	Emission	Typically 480-550 nm. CF may cause a slight blue shift or intensity change vs. unsubstituted pic.
Cyclic Voltammetry	/	Ir(III)/Ir(IV) oxidation couple. CF should shift anodically (easier to reduce).

Expert Tip on Isomers: Bis-cyclometalated Ir(III) complexes can exist as fac or mer isomers regarding the C^N ligands, but the bridge-splitting synthesis almost exclusively yields the cis-C,C trans-N,N configuration (often referred to as the thermodynamic product). Verify this by the symmetry in the

H NMR spectrum.

Applications in Drug Development

Bio-Imaging Probes

The lipophilicity introduced by the trifluoromethyl group allows these complexes to cross the cell membrane passively.

• Mitochondrial Targeting: Cationic Ir complexes are known to accumulate in mitochondria due to the membrane potential gradient. While picolinate complexes are neutral, the dipole moment and lipophilicity of the CF

  group can still drive specific organelle localization.

• Oxygen Sensing: The phosphorescence lifetime of Ir(III) complexes is quenched by triplet oxygen (

  ). The CF group protects the core from degradation while maintaining high oxygen sensitivity, making them excellent hypoxia markers in tumor tissues.

Photodynamic Therapy (PDT)

Upon irradiation, these complexes can undergo intersystem crossing (ISC) to a long-lived triplet state (

). Energy transfer to ground-state oxygen generates cytotoxic singlet oxygen ( ).

• CF

  Advantage: Enhances cellular uptake efficiency, lowering the required dosage ( ) compared to non-fluorinated analogs.

References

• Synthesis of Heteroleptic Iridium Complexes

  • Title: Synthesis of heteroleptic iridium complexes with sterically hindered methyl groups on pyrazole ligands for efficient light-emitting electrochemical cells.
  • Source: Pusan N

  • URL:[Link] (Verified context via search snippet 1.2)

• Fluorine Effects on Photophysics

  • Title: Deep-Red and Near-Infrared Iridium Complexes with Fine-Tuned Emission Colors by Adjusting Trifluoromethyl Substitution.
  • Source: MDPI (Molecules, 2022).

  • URL:[Link]

• Picolinate Ligand Electronic Effects

  • Title: DFT/TDDFT computational study of the structural, electronic and optical properties of rhodium (III) and iridium (III)
  • Source: Spectrochimica Acta (2017) / PubMed.

  • URL:[Link]

• Bio-Imaging Applications

  • Title: Fluorescent Half-Sandwich Iridium Picolinamidate Complexes for In-Cell Visualization.[7]

  • Source: NIH / PubMed Central (2019).

  • URL:[Link]

• General Protocol for Ir Dimers

  • Title: Two Synthetic Tools to Deepen the Understanding of the Influence of Stereochemistry on the Properties of Iridium(III) Heteroleptic Emitters.
  • Source: Inorganic Chemistry (ACS, 2013).

  • URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Redirecting [linkinghub.elsevier.com]
• 3. nanochem.pusan.ac.kr [nanochem.pusan.ac.kr]
• 4. Synthesis and Characterization of Iridium(III) Complexes with Substituted Phenylimidazo(4,5-f)1,10-phenanthroline Ancillary Ligands and Their Application in LEC Devices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Two Synthetic Tools to Deepen the Understanding of the Influence of Stereochemistry on the Properties of Iridium(III) Heteroleptic Emitters - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Fluorescent Half-Sandwich Iridium Picolinamidate Complexes for In-Cell Visualization - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

preventing decarboxylation during 4-(4-(Trifluoromethyl)phenyl)picolinic acid reaction

Topic: Preventing Decarboxylation of 4-(4-(Trifluoromethyl)phenyl)picolinic Acid Ticket ID: #TCH-892-DEC Status: Open Priority: Critical Assigned Specialist: Senior Application Scientist, Process Chemistry Div.

Executive Summary

User reports yield loss and formation of a "des-carboxy" impurity (4-(4-(trifluoromethyl)phenyl)pyridine) during the synthesis and workup of 4-(4-(trifluoromethyl)phenyl)picolinic acid .

Root Cause: Picolinic acids (2-pyridinecarboxylic acids) are inherently unstable due to the Hammick Reaction mechanism , where the protonated pyridine nitrogen facilitates thermal decarboxylation via a zwitterionic intermediate. The presence of the electron-withdrawing 4-(trifluoromethyl)phenyl group at the C4 position modulates the basicity of the ring but does not eliminate the risk, particularly during acidic workups or thermal stress in protic solvents.

This guide outlines a Safe-By-Design protocol to bypass the decarboxylation window.

Part 1: The Mechanism of Failure (Root Cause Analysis)

To prevent the reaction, you must understand the trigger. Decarboxylation of picolinic acid is not a simple thermal decomposition; it is a kinetically controlled process driven by the formation of a specific zwitterionic species .

The Danger Zone (Isoelectric Point): Decarboxylation peaks when the molecule exists as a zwitterion (Protonated Nitrogen + Carboxylate Anion).

• pH > 5 (Anion): Stable. The electron-rich carboxylate is repelled by the lone pair of the unprotonated nitrogen.

• pH < 0 (Cation): Relatively Stable. The carboxylic acid is protonated, preventing CO₂ loss.

• pH 1.0 – 3.0 (Zwitterion): CRITICAL DANGER. The protonated nitrogen acts as an electron sink, stabilizing the developing negative charge on the ring as CO₂ leaves.

Substituent Effect (4-CF3-Ph): The 4-(4-(trifluoromethyl)phenyl) group is a strong Electron Withdrawing Group (EWG).

• Effect: It reduces the basicity of the pyridine nitrogen (lowering pKa₁).

• Consequence: It shifts the "Danger Zone" to a lower pH range compared to unsubstituted picolinic acid, but it also stabilizes the ylide intermediate formed after decarboxylation, potentially accelerating the rate once the zwitterion forms.

Part 2: Safe-By-Design Synthesis Protocol

Recommendation: Do not use 4-chloropicolinic acid as your starting material if you plan to use Suzuki coupling. The basic conditions of Suzuki coupling followed by the required acidic workup create a high risk of decarboxylation.

The "Ester-First" Strategy: Use Methyl 4-chloropicolinate . The ester group prevents zwitterion formation during the high-heat Suzuki step. Hydrolysis is performed only at the very end under strictly controlled conditions.

Step 1: Suzuki Coupling (Safe Phase)

• Reactants: Methyl 4-chloropicolinate + 4-(Trifluoromethyl)phenylboronic acid.

• Catalyst: Pd(dppf)Cl₂[1]·DCM (Robust, air-stable).

• Base: K₂CO₃ (2.0 eq).

• Solvent: Dioxane/Water (4:1).

• Temp: 80-100°C.

• Note: Since the carboxylic acid is masked as an ester, decarboxylation cannot occur here.

Step 2: Controlled Saponification (The Critical Phase)

This is where most users fail. Do not reflux in HCl.

Parameter	Standard (Risky) Protocol	Recommended (Safe) Protocol
Reagent	6M HCl / Reflux	LiOH (2.0 eq) / THF:Water (1:1)
Temperature	100°C	0°C to Room Temp (Strictly < 40°C)
Quench Method	Add acid until precipitate forms	"Reverse Quench" to pH 4.0
Isolation	Rotovap aqueous acid	Lyophilization or Filtration

Detailed Hydrolysis Procedure:

• Dissolve the purified ester intermediate in THF/Water (1:1).

• Add LiOH·H₂O (2.0 eq) at 0°C. Stir at RT until TLC shows consumption of ester (usually < 2 hours).

• The pH Tunnel: Cool to 0°C. Carefully add 1M HCl dropwise while monitoring with a calibrated pH meter.

• Stop at pH 3.5 - 4.0. Do not go to pH 1. At pH 4, the product will likely precipitate as the free acid (or partial salt) but will remain predominantly anionic/neutral, avoiding the zwitterionic maximum.

• Filter the precipitate immediately. Wash with cold water (pH 4).

• Drying: Dry under high vacuum at room temperature . Do not use a heated oven.

Part 3: Troubleshooting & FAQs

Q1: My product disappeared during the rotovap step. What happened?

A: You likely concentrated an acidic aqueous solution (pH 1-3) at elevated bath temperatures (>40°C). As the water removed, the concentration of the zwitterion increased, and the heat drove the Hammick reaction.

• Fix: Never rotovap acidic aqueous solutions of picolinic acids. If you must remove solvent, use Lyophilization (Freeze Drying) , which keeps the sample frozen and kinetically inhibits the decarboxylation.

Q2: Can I use Copper (Cu) catalysts for the coupling?

A: Avoid if possible. Copper is known to chelate picolinic acids and lower the activation energy for decarboxylation (facilitating the loss of CO₂ via a metal-stabilized intermediate). If you must use Cu (e.g., for a Sonogashira step), you must perform an EDTA wash at pH 7-8 to strip all copper before any acidification step.

Q3: I see a "doublet" in the NMR of my crude material. Is this the impurity?

A: Check the aromatic region. The decarboxylated byproduct (4-(4-(trifluoromethyl)phenyl)pyridine) will lose the characteristic shift of the H3 proton (ortho to the acid).

• Product (Acid): H3 proton is typically a singlet or doublet around 8.0–8.5 ppm (deshielded by COOH).

• Impurity (Decarboxylated): The pyridine ring becomes symmetric (or close to it) if the substituent is at C4. You will see a new proton signal corresponding to the empty C2 position, often further upfield.

Part 4: Visualizing the Safe Workflow

References

• Dunn, G. E., & Thimm, H. F. (1977). Kinetics and mechanism of decarboxylation of some pyridinecarboxylic acids in aqueous solution. Canadian Journal of Chemistry, 55(8), 1342–1347.

• Canty, A. J., et al. (2010). Instability of 2,2-di(pyridin-2-yl)acetic acid: Tautomerization vs Decarboxylation. ResearchGate/Journal of Molecular Structure.

• Niwa, T., et al. (2021). Lewis acid-mediated Suzuki–Miyaura cross-coupling reaction. Nature Catalysis.

• BenchChem Technical Support. Stability of Pyridine-2,3-dicarboxylic acid under different storage conditions.

Sources

• 1. scholarship.claremont.edu [scholarship.claremont.edu]

Technical Support Center: High-Purity Recrystallization of 4-(4-(Trifluoromethyl)phenyl)picolinic acid

This guide provides in-depth technical support for researchers, chemists, and drug development professionals focused on the purification of 4-(4-(Trifluoromethyl)phenyl)picolinic acid via recrystallization. The unique structure of this molecule—possessing a polar picolinic acid head and a large, lipophilic trifluoromethylphenyl tail—presents specific challenges that require a rational approach to solvent selection and troubleshooting. This document is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios to directly address common experimental hurdles.

Frequently Asked Questions & Troubleshooting Guide

Q1: What are the best starting solvents to screen for the recrystallization of 4-(4-(Trifluoromethyl)phenyl)picolinic acid?

Answer: The optimal recrystallization solvent must exhibit high solubility for the target compound at elevated temperatures and low solubility at ambient or sub-ambient temperatures.[1][2] The principle of "like dissolves like" is a useful starting point.[1][3] Given the molecule's dual nature (polar carboxylic acid and pyridine ring, non-polar trifluoromethylphenyl group), a systematic screening of solvents across a polarity range is the most effective strategy.

From experience with similar aromatic carboxylic acids, alcohols are often an excellent starting point as they can engage in hydrogen bonding with the picolinic acid moiety while also solubilizing the aromatic portion.[4]

Table 1: Recommended Single Solvents for Initial Screening

Solvent	Boiling Point (°C)	Predicted Solubility (Hot)	Predicted Solubility (Cold)	Rationale & Comments
Ethanol	78	High	Low to Moderate	Excellent starting point. Balances polarity for both ends of the molecule. Generally provides good crystal formation for aromatics.[4]
Methanol	65	Very High	Moderate	Higher solvency than ethanol may lead to lower recovery unless cooled significantly. Its low boiling point makes it easy to remove.
Isopropanol (IPA)	82	High	Low	Good alternative to ethanol, slightly less polar. Can sometimes yield better crystals if ethanol proves too strong a solvent.
Acetone	56	High	Moderate	A strong polar aprotic solvent. Its high volatility and low boiling point are advantageous for drying.[5]
Ethyl Acetate	77	Moderate to High	Low	A moderately polar solvent, often effective for compounds with ester-like or carboxylic acid functionalities.[3][6]
Toluene	111	Moderate	Very Low	A non-polar aromatic solvent. Its high boiling point allows for a large temperature gradient, but care must be taken to avoid oiling out.[1]

| Acetonitrile | 82 | Moderate | Low | A polar aprotic solvent that can be a good choice for moderately polar compounds. |

Q2: My compound "oiled out" upon cooling instead of forming crystals. What causes this and how can I prevent it?

Answer: "Oiling out" occurs when the solute comes out of solution as a liquid rather than a solid crystalline lattice. This is a common problem, especially when the compound is significantly impure, the solution is too concentrated, or cooling occurs too rapidly.[7] The oil is a supersaturated liquid form of your compound that is reluctant to nucleate and crystallize.

Troubleshooting Steps for Oiling Out:

• Re-dissolve and Dilute: Warm the flask to completely redissolve the oil. Add a small amount (5-10% more) of the hot solvent to dilute the solution slightly.[7] This can shift the saturation point to a lower temperature, favoring crystal formation over oiling.

• Slow Down the Cooling Process: Rapid cooling is a primary cause of oiling out. After dissolving your compound, allow the flask to cool to room temperature as slowly as possible. You can achieve this by leaving it on a cooling hot plate or by insulating the flask (e.g., covering it with a beaker).[7][8] Only after it has reached room temperature should you consider using an ice bath.

• Scratch the Flask: Once the solution is at a temperature just above where it oiled out, try vigorously scratching the inner surface of the flask at the air-solvent interface with a glass rod. This action creates microscopic scratches on the glass surface that can act as nucleation points for crystal growth.[2][8]

• Change the Solvent System: If the problem persists, the solvent may be unsuitable. The boiling point of your solvent might be too high, exceeding the melting point of your impure compound. Try a solvent with a lower boiling point from Table 1. Alternatively, using a mixed-solvent system (see Q4) can often resolve persistent oiling issues.

Q3: My solution is cool and clear, but no crystals have formed. What should I do?

Answer: This is a classic case of a supersaturated solution, where the concentration of the dissolved compound is higher than its equilibrium solubility at that temperature, but crystal nucleation has not yet occurred.[7] This is a kinetic barrier, which can be overcome with the following techniques:

• Induce Nucleation by Scratching: As mentioned above, scratching the inside of the flask with a glass rod is often the simplest and most effective method to initiate crystallization.[4][7]

• Add a Seed Crystal: If you have a small amount of the pure, solid 4-(4-(Trifluoromethyl)phenyl)picolinic acid, add a single tiny crystal to the supersaturated solution. This provides a perfect template for other molecules to deposit onto, initiating rapid crystallization.[2][8]

• Cool to a Lower Temperature: Place the flask in an ice-water bath to further decrease the solubility of the compound and increase the driving force for crystallization.[7][9] Combine this with occasional scratching for best results.

• Reduce Solvent Volume: It is possible that too much solvent was added initially, preventing the solution from becoming saturated upon cooling.[7] In this case, you can gently heat the solution and evaporate a portion of the solvent (using a stream of nitrogen or a rotary evaporator is ideal) and then attempt the cooling process again.

Below is a troubleshooting workflow for when crystallization fails:

Caption: Troubleshooting flowchart for inducing crystallization.

Q4: A single solvent isn't working well. How do I select and use a mixed-solvent system?

Answer: A mixed-solvent system, or solvent pair, is an excellent strategy when no single solvent has the ideal solubility profile.[1] The technique relies on two miscible solvents: one in which the compound is highly soluble (the "solvent") and one in which it is poorly soluble (the "anti-solvent").[1]

How to Select a Solvent Pair: The key is to choose two solvents that are completely miscible with each other but have opposite dissolving power for your compound.

Table 2: Recommended Solvent Pairs for 4-(4-(Trifluoromethyl)phenyl)picolinic acid

"Good" Solvent	"Poor" Anti-Solvent	Rationale
Ethanol or Methanol	Water	The alcohol solubilizes the entire molecule, while the addition of water increases the polarity of the system, causing the non-polar part of the molecule to precipitate. A classic choice for acids.
Acetone	Hexane or Heptane	Acetone is a strong solvent. The addition of a non-polar hydrocarbon like hexane drastically reduces the solubility of the polar picolinic acid, inducing crystallization.
Ethyl Acetate	Hexane or Heptane	Similar to Acetone/Hexane, this pair offers a good polarity differential and is very effective for moderately polar compounds.

| Toluene | Hexane or Heptane | Use this pair if your compound has significant non-polar character and is difficult to dissolve in more polar solvents. Toluene solubilizes the aromatic systems, and hexane acts as the anti-solvent. |

Protocol for Mixed-Solvent Recrystallization:

• Dissolve the impure compound in the minimum amount of the hot "good" solvent at its boiling point.

• While the solution is still hot, add the "poor" anti-solvent dropwise until you observe persistent cloudiness (turbidity). This indicates you have reached the saturation point.

• Add one or two drops of the hot "good" solvent to redissolve the precipitate and make the solution clear again.

• Allow the solution to cool slowly, as you would for a single-solvent recrystallization. Crystals should form as the solubility decreases.[9]

Caption: Workflow for mixed-solvent recrystallization.

Q5: Can you provide a standard step-by-step protocol for recrystallization?

Answer: Certainly. This general protocol can be adapted for either a single-solvent or mixed-solvent system.

Detailed Experimental Protocol:

• Dissolution: Place the crude 4-(4-(Trifluoromethyl)phenyl)picolinic acid in an Erlenmeyer flask. Add a small amount of your chosen solvent (or "good" solvent for a pair) and heat the mixture to a gentle boil on a hot plate, with stirring. Continue adding the hot solvent in small portions until the compound just completely dissolves. It is critical to use the minimum amount of hot solvent necessary.[2]

• Hot Filtration (Optional): If you observe any insoluble impurities (e.g., dust, inorganic salts), you must perform a hot filtration. Pre-heat a second flask and a funnel (with fluted filter paper). Pour the hot solution through the filter paper quickly to remove the insoluble material. This step prevents premature crystallization in the funnel.[2][9]

• Crystallization:

  • For Single Solvent: Cover the flask with a watch glass and allow it to cool slowly to room temperature on the benchtop, undisturbed.[8]

  • For Mixed Solvent: Follow the procedure in Q4 to reach the saturation point, then cover and cool slowly.

• Cooling: Once the flask has reached room temperature and crystal growth has slowed, place it in an ice-water bath for at least 15-20 minutes to maximize the yield of recovered crystals.[9]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[8]

• Washing: While the crystals are still in the funnel under vacuum, wash them with a small amount of ice-cold recrystallization solvent (or the anti-solvent if using a pair). This removes any residual soluble impurities clinging to the crystal surfaces. Using cold solvent is crucial to avoid dissolving your purified product.[8][9]

• Drying: Allow air to be pulled through the crystals on the funnel for several minutes to begin the drying process. Then, transfer the crystals to a watch glass or drying dish and dry them to a constant weight, preferably in a vacuum oven.

• Purity Assessment: Determine the melting point of the recrystallized product. A sharp melting range that is higher than the crude material indicates successful purification.[9]

References

• Problems with Recrystallisations. University of York.

• Recrystallization of Benzoic Acid. Unknown Source.

• Recrystallization Lab Manual. Unknown Source.

• Recrystallization and Melting Point Analysis. College Chemistry Tutorials via YouTube.

• Tips & Tricks: Recrystallization. University of Rochester, Department of Chemistry.

• Recrystallization. Homi Bhabha Centre for Science Education.

• Veteran chemists, have any advice on recrystallization for an inexperienced undergrad?. Reddit r/chemistry.

• Unraveling the Crystal Structures of Picolinic Acid Derivatives. MDPI.

• Reagents & Solvents: Solvents for Recrystallization. University of Rochester, Department of Chemistry.

• Facile Recrystallization Process for Tuning the Crystal Morphology and Thermal Safety of Industrial Grade PYX. Semantic Scholar.

• Synthesis of picolinic acid. PrepChem.com.

• Common Solvents for Crystallization. Unknown Source.

• Preparation method of 4-trifluoromethyl nicotinic acid. Google Patents.

• Novel picolinic acid derivatives and their use as intermediates. Google Patents.

• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science.

• 4-(Trifluoromethyl)nicotinic acid synthesis. ChemicalBook.

• Solubility Behaviors and Correlations of Common Organic Solvents. ACS Figshare.

• Synthesis of Some Aminopicolinic Acids. IRL @ UMSL.

• Understanding Solvent Effects in the Solvolyses of 4-Fluorophenyl Chlorothionoformate. International Journal of Molecular Sciences.

• Solubility of Phenylboronic Acid and its Cyclic Esters in Organic Solvents. ResearchGate.

• Solubility and Stability of Some Pharmaceuticals in Natural Deep Eutectic Solvents-Based Formulations. MDPI.

• Solvent Miscibility Table. Sigma-Aldrich.

• Efficient synthesis of 2-(trifluoromethyl)nicotinic acid derivatives from simple fluorinated precursors. PubMed.

• 3-Fluoro-6-(trifluoromethyl)picolinic acid. Sigma-Aldrich.

• Synthesis of picolinate and picolinic acid derivatives using UiO-66-N(Zr). ResearchGate.

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• 9. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]

removing palladium catalyst residues from 4-(4-(Trifluoromethyl)phenyl)picolinic acid

Topic: Removing Palladium Catalyst Residues from 4-(4-(Trifluoromethyl)phenyl)picolinic acid

Welcome to the Technical Support Center. As Senior Application Scientists, we understand the challenges of achieving high purity for active pharmaceutical ingredients (APIs). This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the removal of residual palladium from 4-(4-(Trifluoromethyl)phenyl)picolinic acid, a common challenge in post-cross-coupling reaction workups.

Troubleshooting Guide

This section addresses specific issues you may encounter during the purification process in a practical question-and-answer format.

Problem 1: My product still has high palladium levels after a standard aqueous work-up and filtration.

Answer:

This is a common issue. Standard work-ups and simple filtration are often insufficient because palladium can exist in various forms, including soluble complexes or fine colloidal particles that pass through standard filters.[1][2] The initial filtration through aids like Celite® is effective for removing larger, insoluble palladium agglomerates, but not for dissolved or colloidal species.[1][2]

Recommended Solutions:

• Adsorption with Activated Carbon: Activated carbon is a cost-effective and versatile adsorbent that can remove various forms of palladium, regardless of its valence state.[3][4] It functions through physisorption and chemisorption, where palladium species are trapped within its porous structure.[4]

• Use of Solid-Supported Metal Scavengers: These are highly selective reagents, typically silica or polymer-based, functionalized with ligands (e.g., thiols, amines) that have a strong affinity for palladium (chemisorption).[4][5][6] They are very effective at reducing palladium to parts-per-million (ppm) levels.[7][8]

Problem 2: I'm losing a significant amount of my product during the palladium removal step.

Answer:

Product loss often occurs due to non-selective binding of the API to the purification medium or co-precipitation.[9] Activated carbon, for instance, can sometimes adsorb the desired organic molecule along with the palladium impurity, especially at high loadings.[10]

Recommended Solutions:

• Optimize Scavenger/Carbon Loading: Perform a small-scale study to determine the minimum amount of scavenger or carbon needed to meet your purity target. Overuse is a primary cause of yield loss. A typical starting point for a scavenger is 0.5–1 equivalents relative to the residual metal.[6]

• Switch to a More Selective Scavenger: If product loss is high with activated carbon, consider a functionalized silica or polymer scavenger. Thiol-based scavengers (e.g., Si-Thiol, Si-TMT) are known for their high selectivity for palladium and can minimize non-specific binding of the product.[6][11][12]

• Consider Recrystallization: If your product is a solid, recrystallization can be a highly effective and selective purification method. The principle is to dissolve the crude product in a suitable solvent system where the product has high solubility at elevated temperatures and low solubility at room or lower temperatures, while the palladium impurities remain in the mother liquor.[5][9] The choice of solvent is critical and must be determined experimentally.[13]

Problem 3: The efficiency of palladium removal is inconsistent between different batches of the same reaction.

Answer:

Batch-to-batch variability often points to subtle changes in the state, or "speciation," of the residual palladium.[12] The effectiveness of a given removal technique can be highly dependent on the palladium's oxidation state (e.g., Pd(0) vs. Pd(II)) and the ligands it is coordinated to.[4][14]

Recommended Solutions:

• Implement a Multi-Step Strategy: A robust, multi-step approach is often the key to consistency. Combining different methods targets various palladium species. For example, an initial filtration through Celite® to remove heterogeneous palladium can be followed by treatment with a high-affinity scavenger to capture soluble species.[2][12]

• Standardize Reaction Quench and Work-up: Ensure the procedure for ending the reaction and the initial work-up is identical for every batch. Small variations in quenching agents, pH, or solvent can alter the form of the residual palladium.

• Screen a Panel of Scavengers: The most reliable way to develop a robust process is to screen a small panel of different scavengers (e.g., thiol-based, amine-based, triazine-based) to identify the one that performs most consistently for your specific reaction conditions.[12]

Frequently Asked Questions (FAQs)

Q1: Why is removing residual palladium so critical?

A1: There are two primary reasons:

• Regulatory Compliance: Palladium is a heavy metal with known toxicity.[15] Global regulatory bodies, guided by the International Council for Harmonisation (ICH) Q3D guidelines, set strict limits on elemental impurities in APIs.[2][16][17] Failure to meet these limits will prevent a drug from being approved.

• Catalytic Activity: Residual palladium can interfere with subsequent chemical steps in a synthesis, catalyzing unwanted side reactions and leading to lower yields and new impurities.[12]

Table 1: ICH Q3D Permitted Daily Exposure (PDE) for Palladium [16][17][18]

Route of Administration	PDE (µ g/day )	Concentration Limit (ppm, µg/g)*
Oral	100	10
Parenteral	10	1
Inhalation	1	0.1

*Assuming a maximum daily drug dose of ≤10 g.

Q2: What are the main methods for removing palladium, and how do they compare?

A2: The primary methods are adsorption, crystallization, filtration, and chromatography. The choice depends on factors like the scale of the reaction, cost, desired purity level, and the nature of the product.[4][9]

Table 2: Comparison of Common Palladium Removal Methods

Method	Mechanism	Advantages	Disadvantages	Typical Efficacy
Activated Carbon	Physisorption & Chemisorption	Low cost, effective for various Pd species.[3][4]	Can be non-selective, leading to product loss; fine particles can be difficult to filter.[9][10]	Good, can reduce Pd from >1000 ppm to <100 ppm.[4]
Solid-Supported Scavengers	Chemisorption	High selectivity, high efficiency, simple filtration removal.[5][6]	Higher cost than carbon; selection is system-dependent.[4]	Excellent, often reduces Pd to <10 ppm or below detection limits.[7][8]
Recrystallization	Differential Solubility	Can deliver very high purity product; scalable.[5]	Only applicable to solids; requires solvent screening; can sometimes concentrate impurities.[9]	Variable, highly dependent on the solvent system and impurity profile.
Filtration (with aids)	Physical Separation	Simple, low cost, effective for heterogeneous/precipitated Pd.[1][2]	Ineffective for soluble or colloidal palladium species.[4]	Good for bulk removal of solids, but insufficient on its own.
Chromatography	Differential Adsorption	Purifies product from multiple impurities simultaneously.[1]	Can be costly and solvent-intensive; may not remove all Pd traces.[7][8]	Moderate, often requires a subsequent scavenging step for trace removal.[7][8]

Q3: How do I select the best palladium scavenger for my process?

A3: The optimal scavenger depends on the palladium's oxidation state, the solvent system, temperature, and the functional groups on your product.[4][12] A screening approach is highly recommended.

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// Edges start -> screen; screen -> scavengers [style=dashed, arrowhead=none]; screen -> analyze; analyze -> decision; decision -> scale_up [label=" Yes"]; decision -> optimize [label=" No"]; optimize -> screen [label="Re-screen"]; scale_up -> end; } dot Caption: Decision workflow for selecting an optimal palladium scavenger.

Q4: Are there any "green" or sustainable purification methods?

A4: Yes, sustainability is an increasing focus in pharmaceutical manufacturing. Key approaches include:

• Organic Solvent Nanofiltration (OSN): A membrane-based technology that can separate the API from the catalyst, which can then be recovered and recycled.[1]

• Catalyst Recycling: Designing the process to allow for the recovery and reuse of the palladium catalyst can significantly reduce waste and cost.[19]

• Using Greener Solvents: Employing bio-derived or less toxic solvents for extractions, chromatography, and recrystallizations reduces the environmental footprint of the process.[13]

Q5: What is the standard method for quantifying residual palladium?

A5: The industry-standard methods for accurately quantifying trace levels of palladium in APIs are elemental analysis techniques.[5]

• Inductively Coupled Plasma Mass Spectrometry (ICP-MS): This is the most common and sensitive technique, capable of detecting palladium at parts-per-billion (ppb) levels.[5][20]

• Inductively Coupled Plasma Optical Emission Spectrometry (ICP-OES): Also widely used, though typically less sensitive than ICP-MS.[20]

• Atomic Absorption Spectrometry (AAS): Another established technique for elemental analysis.[20]

For process development, where rapid feedback is needed, faster (but less precise) methods like fluorescent assays can be used to quickly screen the effectiveness of different scavenging methods before validating the final result with ICP-MS.[5][21]

Experimental Protocols

Protocol 1: General Procedure for Palladium Scavenging (Batch Mode)

This protocol provides a general workflow for using a solid-supported scavenger.

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// Edges step1 -> step2; step2 -> step3; step3 -> step4; step4 -> step5; step5 -> step6; } dot Caption: A typical experimental workflow for palladium removal using a scavenger.

Methodology:

• Dissolution: Dissolve the crude 4-(4-(trifluoromethyl)phenyl)picolinic acid in a suitable organic solvent (e.g., ethyl acetate, THF, dichloromethane) in a reaction vessel.

• Scavenger Addition: Add the selected solid scavenger (e.g., Si-TMT, Activated Carbon). The amount should be optimized, but a starting point is typically 10-20 wt% of the crude product for carbon, or 2-5 equivalents for silica scavengers relative to the initial palladium catalyst loading.

• Agitation: Stir the mixture at room temperature or a slightly elevated temperature (e.g., 40-50 °C) to increase the rate of scavenging. Scavenging progress can be monitored by taking small samples over time. A typical duration is 2 to 18 hours.[4]

• Filtration: Once scavenging is complete, filter the mixture through a pad of Celite® to remove the solid scavenger and the bound palladium. Wash the filter cake with a small amount of fresh solvent to ensure complete recovery of the product.

• Isolation: Combine the filtrate and washes, and remove the solvent under reduced pressure to yield the purified product.

• Analysis: Submit a sample of the final product for quantitative analysis (e.g., ICP-MS) to confirm the residual palladium level meets the required specification.

References

• Removal of palladium (Pd) catalysts Activated Carbon Business Division | Osaka Gas Chemicals Co., Ltd.

• Separation and Recovery of Platinum and Palladium from Spent Petrochemical Catalysts Using Activated Carbon, Analysis of Two Kin - SciSpace.

• Palladium Detection for API Purification - Arbor Assays.

• Economidou, E., et al. (2023). Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry. Organic Process Research & Development, 27(9), 1585–1615.

• How can i remove palladium Pd catalyst easily? - ResearchGate.

• How to Remove Palladium in three easy steps - Biotage.

• Palladium scavenging: From 1% to within ICH limits - Onyx Scientific.

• Fawcett, F., et al. (2022). Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques. ACS Medicinal Chemistry Letters, 13(6), 995-1001.

• Wang, Y., et al. (2023). Selective capture of palladium from acid wastewater by thiazole-modified activated carbon: Performance and mechanism. Journal of Hazardous Materials, 460, 132483.

• Recovery of Pd(II) Ions from Aqueous Solutions Using Activated Carbon Obtained in a Single-Stage Synthesis from Cherry Seeds - MDPI.

• Metal Scavenger Guide - Sopachem.

• Merck/PITT Collaboration Demonstrates Rapid Method for Evaluation of Residual Palladium - PharmaTech.

• How can I easily remove a Pd-catalyst from my Sonogashira or Suzuki couplings? - ResearchGate.

• Metal-Scavengers-Selection-Guide - SupraSciences.

• Your trick to remove residual palladium : r/Chempros - Reddit.

• Metal Scavenger User Guide | Biotage.

• Fawcett, F., et al. (2022). Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques. ACS Medicinal Chemistry Letters.

• ICH Q3D Elemental Impurities - CMC Drug Product Development Regulatory Consulting Pharma.

• Biotage® Metal Scavenging Toolkit | Kit of metal scavenger candidates.

• User Guide QuadraPure Metal Scavengers - Sigma-Aldrich.

• Fawcett, F., et al. (2022). Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques. ACS Medicinal Chemistry Letters.

• Koide, K. (2014). Palladium Detection Techniques for Active Pharmaceutical Ingredients Prepared via Cross-Couplings. In New Trends in Cross-Coupling: Theory and Applications. The Royal Society of Chemistry.

• Elemental Impurities Testing in Pharmaceuticals (ICH Q3D Guidelines) - Element.

• Ferlin, F., et al. (2019). Palladium Catalyst Recycling for Heck‐Cassar‐Sonogashira Cross‐Coupling Reactions in Green Solvent/Base Blend. ChemSusChem, 12(23), 5144-5154.

• Technical Support Center: Purification of Palladium(II) Isobutyrate Reaction Products - Benchchem.

• ICH Harmonised Guideline. (2022). Guideline for Elemental Impurities Q3D(R2).

• Recrystallization help : r/OrganicChemistry - Reddit.

• Efficient Palladium Removal Without Compromising Product Yield - Apollo Scientific.

• European Medicines Agency. (2007). Guideline on the specification limits for residues of metal catalysts or metal reagents.

• What is the best way to entirely remove palladium on aryl coupling reactions even in ppm level? | ResearchGate.

• Palladium extraction following metal-catalyzed reactions: recent advances and applications in the pharmaceutical industry - University of Strathclyde.

• Technical Support Center: Palladium Catalyst Removal in 4-Formylphenylboronic Acid Reactions - Benchchem.

• Metal Scavengers in Process Chemistry An Investigative Study - Biotage.

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Technical Support Center: Optimizing Sublimation of 4-(4-(Trifluoromethyl)phenyl)picolinic Acid &amp; Analogs

Welcome to the technical support center for the purification of 4-(4-(Trifluoromethyl)phenyl)picolinic acid and its structural analogs via vacuum sublimation. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for optimizing the sublimation process. As a self-validating system, the protocols and explanations herein are grounded in established scientific principles to ensure experimental success and reproducibility.

Introduction to Sublimation of Aryl-Substituted Picolinic Acids

Sublimation is a powerful purification technique for organic small molecules, particularly in the fields of organic electronics and pharmaceutical sciences, where high purity is paramount.[1][2] The process involves the direct phase transition of a solid to a gas, bypassing the liquid phase, followed by the condensation of the gas back into a purified solid on a cooled surface.[3][4] This method is advantageous as it is a solvent-free process, minimizing the introduction of impurities.[5]

The sublimation temperature of a compound is highly dependent on its vapor pressure, which is influenced by intermolecular forces, molecular weight, and symmetry.[6][7] For 4-(4-(Trifluoromethyl)phenyl)picolinic acid, the presence of a carboxylic acid group, a pyridine ring, and a trifluoromethylphenyl moiety introduces a complex interplay of potential intermolecular interactions, including hydrogen bonding, π-π stacking, and dipole-dipole interactions. The trifluoromethyl group, being a strong electron-withdrawing group, can significantly influence these interactions and, consequently, the sublimation behavior.[8][9][10]

This guide will walk you through the essential steps for determining the optimal sublimation temperature for your compound, troubleshooting common issues, and understanding the underlying principles.

Frequently Asked Questions (FAQs)

Q1: What is the primary advantage of using sublimation for purifying 4-(4-(Trifluoromethyl)phenyl)picolinic acid complexes?

A1: The primary advantage is achieving ultra-high purity, which is often difficult to obtain through conventional methods like recrystallization.[2][8] Sublimation is particularly effective at removing non-volatile impurities and residual solvents.[5] For applications in organic electronics or as active pharmaceutical ingredients (APIs), this level of purity is often a critical requirement.[5]

Q2: How does the trifluoromethyl group affect the sublimation temperature?

A2: The trifluoromethyl (-CF3) group is strongly electron-withdrawing and can enhance intermolecular interactions such as dipole-dipole forces and π-π stacking.[9][10] This can lead to a higher sublimation temperature compared to non-fluorinated analogs. However, it can also disrupt crystal packing, which might have the opposite effect. Therefore, the precise impact needs to be determined experimentally.

Q3: Can I use my compound's melting point to estimate its sublimation temperature?

A3: While there can be a correlation, the melting point is not a direct predictor of the sublimation temperature. Sublimation is dependent on vapor pressure, which is a different physical property.[6] Some compounds may decompose before reaching their melting point under atmospheric pressure, making sublimation under vacuum the only viable purification method.[11] However, the melting point, often determined by Differential Scanning Calorimetry (DSC), can provide a useful upper limit for the sublimation temperature to avoid melting during the process.

Q4: What is the ideal vacuum level for sublimation?

A4: A high vacuum (typically 10⁻⁵ to 10⁻⁷ Torr) is generally preferred.[8] Lowering the pressure reduces the sublimation temperature, which is beneficial for thermally sensitive compounds that might otherwise decompose.[4][6] A high vacuum also increases the mean free path of the gaseous molecules, leading to more efficient transport from the source to the collection surface.

Q5: My compound is not subliming. What are the likely causes?

A5: The most common reasons are insufficient heating or inadequate vacuum.[6] Ensure your heating element is reaching the target temperature and that your vacuum system is free of leaks. It's also possible that the sublimation temperature of your specific compound is higher than anticipated. A systematic approach using Thermogravimetric Analysis (TGA) is recommended to determine the sublimation onset temperature.

Experimental Determination of Optimal Sublimation Temperature

A precise determination of the sublimation temperature is crucial to maximize yield and purity while preventing thermal decomposition. The following is a two-step experimental workflow to achieve this.

Step 1: Preliminary Thermal Analysis

Objective: To determine the thermal stability and approximate sublimation temperature range of your compound.

Methods:

• Thermogravimetric Analysis (TGA): Measures the change in mass of a sample as a function of temperature. A weight loss step in an inert atmosphere can indicate either sublimation or decomposition.

• Differential Scanning Calorimetry (DSC): Measures the heat flow into or out of a sample as it is heated or cooled. It can identify melting points, glass transitions, and decomposition events.[12][13]

Workflow Diagram:

Caption: Workflow for Preliminary Thermal Analysis.

Detailed Protocol: Thermogravimetric Analysis (TGA)

• Standard: This protocol is based on ASTM E1131.[1]

• Sample Preparation: Use a representative sample of 5-10 mg.[14] Ensure the sample is dry and in a powdered form to maximize surface area.

• Instrument Setup:

  • Crucible: Use an inert crucible, such as alumina.

  • Atmosphere: High purity nitrogen or argon at a flow rate of 20-50 mL/min.

  • Temperature Program:

    • Equilibrate at 30 °C.

    • Ramp up to a temperature above the expected sublimation/decomposition point (e.g., 400 °C) at a heating rate of 10 °C/min.

• Data Analysis:

  • Identify the onset temperature of mass loss. This provides an initial estimate of the sublimation temperature.

  • If multiple mass loss steps are observed, DSC data is crucial to differentiate between sublimation and decomposition.

Detailed Protocol: Differential Scanning Calorimetry (DSC)

• Sample Preparation: Accurately weigh 2-5 mg of the sample into a clean DSC pan.[15] Crimp the lid securely. For volatile samples, a pierced lid can be used to allow for controlled release of vapor.[5]

• Instrument Setup:

  • Atmosphere: Inert atmosphere (nitrogen or argon).

  • Temperature Program:

    • Equilibrate at a sub-ambient temperature (e.g., 0 °C).

    • Ramp up at a controlled rate (e.g., 10 °C/min) to a temperature beyond any expected transitions.

• Data Analysis:

  • Identify endothermic peaks, which may correspond to melting.

  • Identify exothermic peaks, which often indicate decomposition.

  • The sublimation temperature should be below the onset of any decomposition exotherm.

Data Interpretation:

Thermal Event	TGA Observation	DSC Observation	Interpretation
Sublimation	Significant mass loss	May show a broad endotherm	The onset of mass loss in TGA without a sharp decomposition exotherm in DSC is indicative of sublimation.
Melting	No mass loss	Sharp endothermic peak	The sublimation temperature must be kept below the melting point.
Decomposition	Significant mass loss	Often an exothermic peak	The sublimation must be performed at a temperature well below the decomposition onset.

Step 2: Small-Scale Sublimation Trials

Objective: To empirically determine the optimal sublimation temperature for yield and purity.

Experimental Setup: A standard laboratory sublimation apparatus with a cold finger is suitable for these trials.

Workflow Diagram:

Caption: Workflow for Small-Scale Sublimation Trials.

Detailed Protocol:

• Apparatus Setup:

  • Place a small amount of the crude material (e.g., 50-100 mg) at the bottom of the sublimation apparatus.

  • Insert the cold finger and ensure all joints are properly sealed.

  • Connect the apparatus to a high vacuum pump.

• Sublimation Process:

  • Once a high vacuum is achieved, begin circulating a coolant (e.g., cold water) through the cold finger.

  • Gradually heat the bottom of the apparatus using a heating mantle or oil bath to the desired trial temperature.

  • Maintain the temperature and vacuum for a set period (e.g., 2-4 hours), observing the deposition of crystals on the cold finger.

• Sample Collection and Analysis:

  • After the sublimation period, turn off the heat and allow the apparatus to cool to room temperature under vacuum.

  • Carefully vent the system and collect the sublimed material from the cold finger.

  • Analyze the purity of the sublimed material using appropriate techniques (e.g., HPLC, NMR, DSC) and calculate the yield.

Optimization:

By comparing the results from the different temperature trials, you can identify the optimal temperature that provides the best balance of sublimation rate, yield, and purity, while avoiding decomposition.

Troubleshooting Guide

Issue	Possible Causes	Recommended Solutions
Low or No Sublimate	1. Temperature too low. 2. Vacuum is not sufficient. 3. Compound has a very low vapor pressure.	1. Gradually increase the temperature in small increments. 2. Check the vacuum system for leaks. 3. Consider a higher sublimation temperature, but stay below the decomposition point.
Melted or Decomposed Sample	1. Sublimation temperature is too high. 2. Heating rate was too fast.	1. Reduce the sublimation temperature. Refer to your DSC data for the melting and decomposition points. 2. Heat the sample more slowly to ensure uniform temperature distribution.
Poor Crystal Quality	1. Temperature gradient between the source and cold finger is too small. 2. Sublimation rate is too fast.	1. Ensure efficient cooling of the cold finger. 2. Lower the sublimation temperature to reduce the rate of deposition.
Contaminated Product	1. Incomplete separation from impurities with similar vapor pressures. 2. "Bumping" of the crude material onto the cold finger.	1. Consider a second sublimation run (re-sublimation). 2. Heat the sample slowly and ensure it is a fine powder to avoid bumping.

References

• Intertek. (n.d.). Thermogravimetric Analysis (TGA) ASTM E1131, ISO 11358. Retrieved from [Link]

• KNC Laboratories Co.,Ltd. (n.d.). SUBLIMATION PURIFICATION TECHNOLOGY. Retrieved from [Link]

• AIP Publishing. (2020). Low-pressure thermogravimetric analysis for finding sublimation temperatures for organic precursors in atomic/molecular layer deposition. Retrieved from [Link]

• Chemistry Online @ UTSC. (n.d.). Sublimation Theory. Retrieved from [Link]

• Chemistry LibreTexts. (2021). 2.5: SUBLIMATION. Retrieved from [Link]

• PubMed. (2013). Effects of aromatic trifluoromethylation, fluorination, and methylation on intermolecular π-π interactions. Retrieved from [Link]

• AIP Publishing. (2020). Low-pressure thermogravimetric analysis for finding sublimation temperatures for organic precursors in atomic/molecular layer deposition. Retrieved from [Link]

• Google Patents. (n.d.). US9139488B2 - Sublimation method for the purification of organic small molecules.

• MBRAUN. (n.d.). Material Purification. Retrieved from [Link]

• Qualitest. (2025). DSC Test in Practice: Step-by-Step Guide to Accurate Thermal Analysis. Retrieved from [Link]

• ResearchGate. (n.d.). (a) TG-DSC curves of picolinic acid in dynamic dry air [5.006 mg] and.... Retrieved from [Link]

• Mettler Toledo. (n.d.). Interpreting DSC curves Part 1: Dynamic measurements. Retrieved from [Link]

• PMC. (n.d.). Characterization of the Sublimation and Vapor Pressure of 2-(2-Nitrovinyl) Furan (G-0) Using Thermogravimetric Analysis: Effects of Complexation with Cyclodextrins. Retrieved from [Link]

• MDPI. (2023). Solubility and Crystallization Studies of Picolinic Acid. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of DSC measurements for organic phase change materials. Retrieved from [Link]

• SciSpace. (n.d.). Superelectrophiles and the Effects of Trifluoromethyl Substituents. Retrieved from [Link]

• University of Huddersfield Research Portal. (n.d.). Thermal analysis in oxidative and pyrolysis conditions of alkaline earth metals picolinates using the. Retrieved from [Link]

• EBSCO. (n.d.). Sublimation | Chemistry | Research Starters. Retrieved from [Link]

• Teijin. (n.d.). 4．Thermal Properties. Retrieved from [Link]

• EPFL. (n.d.). Protocol Thermogravimetric Analysis (TGA). Retrieved from [Link]

• Patsnap. (n.d.). Synthesis method of 4-trifluoromethyl nicotinic acid. Retrieved from [Link]

• Wikipedia. (n.d.). Differential scanning calorimetry. Retrieved from [Link]

• Mettler Toledo. (n.d.). TGA evaluation. Retrieved from [Link]

• PMC. (n.d.). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Retrieved from [Link]

• IIT Kanpur. (n.d.). Thermogravimetric Analysis (TGA) & Differential Scanning Calorimetry (DSC). Retrieved from [Link]

• Chemistry Online @ UTSC. (n.d.). Sublimation Theory. Retrieved from [Link]

• MDPI. (2022). Synthesis and Characterization of 3-Methyl-1-(4-(trifluoromethyl)phenyl)indeno [1,2-c]pyrazol-4(1H)-one. Retrieved from [Link]

• Torontech. (2025). TGA Sample Preparation: A Complete Guide. Retrieved from [Link]

• University of Galway Research Repository. (2016). Unexpected effects of catalytic amounts of additives on crystallization from the gas phase: Depression of the sublimation temperature and polymorph control. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2026). DSC vs TGA: A Simple Comparison Guide. Retrieved from [Link]

• ACS Publications. (2023). Crystallization of Organic Salts and Co-crystals by Sublimation: The Effect of Experimental Conditions. Retrieved from [Link]

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• 3. E2550 Standard Test Method for Thermal Stability by Thermogravimetry [store.astm.org]
• 4. Chemistry Online @ UTSC [utsc.utoronto.ca]
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• 15. qualitest.ae [qualitest.ae]

Reference Data & Comparative Studies

1H NMR characterization of 4-(4-(Trifluoromethyl)phenyl)picolinic acid

Topic: 1H NMR Characterization of 4-(4-(Trifluoromethyl)phenyl)picolinic acid Content Type: Publish Comparison Guide

Executive Summary

This guide provides a technical analysis of the 1H NMR characterization of 4-(4-(Trifluoromethyl)phenyl)picolinic acid , a critical biaryl intermediate often utilized in the synthesis of kinase inhibitors and metallo-organic ligands.[1] Unlike simple pyridines, this compound presents specific solubility and resolution challenges due to the interplay between the electron-withdrawing trifluoromethyl group, the ionizable carboxylic acid, and the nitrogen heterocycle.

This document objectively compares the performance of DMSO-d6 versus CDCl3 and Methanol-d4 as solvent systems, establishing DMSO-d6 as the superior standard for quantitative validation.[1] It includes self-validating protocols, expected chemical shift data derived from structural analogs, and mechanistic visualizations.

Structural Logic & Signal Expectations

To accurately characterize this molecule, one must understand the magnetic environment created by its substituents. The structure consists of a pyridine ring substituted at position 2 with a carboxylic acid and at position 4 with a 4-(trifluoromethyl)phenyl group.[1]

• The Picolinic Acid Core (C2-COOH): The carboxylic acid exerts a strong deshielding effect, particularly on the adjacent H3 proton of the pyridine ring. It also introduces pH-sensitivity to the spectrum.[1]

• The Biaryl Axis (C4-Aryl): The 4-(trifluoromethyl)phenyl group creates a conjugated system.[1] The -CF3 group is electron-withdrawing, influencing the chemical shifts of the phenyl ring protons into a distinct AA'BB' system, while the phenyl ring itself deshields the pyridine H3 and H5 protons via anisotropic effects.

Expected Signal Topology

Proton Environment	Multiplicity	Approx. Shift (ppm)	Diagnostic Feature
-COOH	Broad Singlet	13.0 – 14.0	Highly solvent/concentration dependent; visible in DMSO-d6.[1]
Pyridine H6	Doublet (d)	8.8 – 9.0	Most downfield aromatic signal (α to Nitrogen).[1]
Pyridine H3	Doublet (d)	8.4 – 8.6	Deshielded by adjacent C=O and phenyl ring current.[1]
Phenyl (Ortho to Py)	Doublet (d)	8.0 – 8.2	Part of AA'BB' system; deshielded by pyridine.[1]
Pyridine H5	Doublet of Doublets (dd)	7.9 – 8.1	Coupling to H6 and H3 (often small J with H3).[1]
Phenyl (Ortho to CF3)	Doublet (d)	7.8 – 7.9	Upfield half of the AA'BB' system.[1]

Comparative Analysis: Solvent Selection

The choice of deuterated solvent is the single most critical variable in the characterization of picolinic acid derivatives. The following table compares the three primary alternatives.

Table 1: Solvent Performance Matrix

Feature	DMSO-d6 (Recommended)	CDCl3 (Alternative)	Methanol-d4 (Specialized)
Solubility	Excellent. Dissolves the zwitterionic/acid form effectively.[1]	Poor. Often requires derivatization (esterification) or heating.[1]	Good. Suitable for polar derivatives.
-COOH Detection	Visible. Appears as a broad singlet >13 ppm.[1]	Invisible. Proton exchange often broadens this peak into baseline noise.	Invisible. Rapid exchange with -OD eliminates the signal.[1]
Resolution	High. Good separation of aromatic multiplets.	Medium. Peaks may overlap due to aggregation/stacking.	High. Sharp peaks, but no labile protons.
Water Peak	~3.33 ppm (can obscure aliphatic impurities).[1]	~1.56 ppm (usually non-interfering).[1]	~4.87 ppm (can obscure key signals).[1]
Verdict	Primary Standard for full structural confirmation.	Useful only for ester derivatives.	Useful for HSQC/coupling studies if DMSO is too viscous.

Scientific Insight: In CDCl3, picolinic acids often form dimers or aggregates via hydrogen bonding, leading to concentration-dependent chemical shifts. DMSO-d6 disrupts these aggregates, providing a "monomeric" spectrum that is more reproducible across different batches.

Detailed Characterization Protocol

This protocol is designed to be self-validating . If the internal checks (Checkpoints) fail, the data should be considered suspect.

Materials

• Analyte: >5 mg of 4-(4-(Trifluoromethyl)phenyl)picolinic acid.[1]

• Solvent: 0.6 mL DMSO-d6 (99.9% D) + 0.03% TMS (v/v).[1]

• Tube: 5mm precision NMR tube (Wilmad 507-PP or equivalent).

Workflow

• Sample Preparation:

  • Weigh 5-10 mg of solid into a clean vial.[1]

  • Add 0.6 mL DMSO-d6.[1]

  • Critical Step: Sonicate for 60 seconds to ensure complete dissolution of the crystalline lattice. Incomplete dissolution causes baseline rolling.

  • Transfer to NMR tube.[2] Cap immediately to prevent moisture absorption (HDO peak growth).[1]

• Acquisition Parameters (400 MHz or higher):

  • Pulse Sequence: Standard 1D proton (e.g., zg30 on Bruker).

  • Relaxation Delay (D1): Set to 5 seconds .

    • Reasoning: The quaternary carbons and carboxylic acid proton have long T1 relaxation times. A short D1 leads to integration errors (underestimating the acid proton).

  • Scans (NS): 16 or 32 (Sufficient for >5mg).[1]

  • Spectral Width: -2 to 16 ppm (Must capture the acid proton).[1]

• Processing:

  • Window Function: Exponential multiplication (LB = 0.3 Hz).

  • Phasing: Manual phasing is required for the broad COOH peak.

  • Referencing: Set the residual DMSO quintet to 2.50 ppm .

Validation Checkpoints

• Checkpoint 1 (Integration): Set the Pyridine H3 (isolated doublet ~8.5 ppm) to 1.[1]00. The total aromatic integral (excluding H3) should sum to exactly 6.00 (+/- 0.1).[1]

• Checkpoint 2 (COOH): A broad hump must be visible between 13-14 ppm.[1] If absent, check for water contamination (HDO peak > 3.4 ppm indicates wet solvent exchanging with COOH).

• Checkpoint 3 (19F Coupling): Inspect the phenyl ring doublets. If they appear broadened or show fine splitting, this confirms the presence of the -CF3 group (long-range J_H-F coupling).[1]

Visualization of Signaling & Workflow

The following diagrams illustrate the structural connectivity logic and the experimental decision tree.

Diagram 1: Structural Assignment Logic

This diagram maps the flow of electron density and steric effects to the observed NMR signals.

Caption: Logical flow of substituent effects on the chemical shifts of 4-(4-(Trifluoromethyl)phenyl)picolinic acid.

Diagram 2: Experimental Decision Tree

A self-validating workflow for selecting the correct solvent and parameters.[1]

Caption: Decision tree for solvent selection and data validation.

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Missing COOH Peak	Wet DMSO-d6; Proton exchange with H2O.[1]	Dry sample in vacuo; use fresh ampoule of DMSO-d6; add molecular sieves.[1]
Broad Aromatic Peaks	Restricted rotation of the biaryl bond.	Run experiment at elevated temperature (e.g., 320 K) to sharpen peaks.
Extra Doublets	Rotamers or Impurities.	Check for residual Suzuki coupling reagents (boronic acid often shows peaks ~7-8 ppm).[1]
Baseline Roll	Particulate matter.[1]	Filter solution through cotton or glass wool; ensure full sonication.

References

• ChemicalBook. (n.d.).[1] 2-(4-(Trifluoromethyl)phenyl)pyridine 1H NMR Spectrum. Retrieved from .[1]

• Royal Society of Chemistry. (2014).[3] Supplementary Information: Synthesis and NMR of Picolinic Acid Derivatives. Retrieved from .[1]

• National Institutes of Health (NIH). (2025).[1] 4-(Trifluoromethyl)phenylboronic acid - PubChem Substance Record.[1] Retrieved from .[1]

• University of Pittsburgh. (2010). NMR Chemical Shifts of Trace Impurities in Common Solvents. Retrieved from .[1]

• Sigma-Aldrich. (n.d.).[1][4] 4-(Trifluoromethyl)pyridine-2-carboxylic acid Product Properties. Retrieved from .[1]

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• 4. irl.umsl.edu [irl.umsl.edu]

X-ray crystallography data for 4-(4-(Trifluoromethyl)phenyl)picolinic acid

An In-Depth Guide to the Structural Analysis of 4-(4-(Trifluoromethyl)phenyl)picolinic Acid: A Comparative Crystallographic Study

Authored by: [Your Name], Senior Application Scientist

In the landscape of modern drug discovery and materials science, a profound understanding of a molecule's three-dimensional structure is paramount. This guide provides a comprehensive analysis of 4-(4-(Trifluoromethyl)phenyl)picolinic acid, a compound of significant interest due to its potential applications in medicinal chemistry and materials development. While a dedicated single-crystal X-ray diffraction study for this specific molecule is not publicly available, this guide leverages crystallographic data from closely related analogues to infer and compare its likely structural characteristics. This comparative approach offers valuable insights into the conformational flexibility and intermolecular interactions that govern the solid-state architecture of this class of compounds.

We will delve into the experimental underpinnings of X-ray crystallography and explore how subtle changes in molecular structure can profoundly influence crystal packing. This guide is intended for researchers, scientists, and drug development professionals seeking a deeper understanding of the structural nuances of picolinic acid derivatives.

The Significance of Structural Elucidation

The spatial arrangement of atoms within a molecule dictates its physical and chemical properties. For pharmaceutical compounds, the crystal structure can influence solubility, bioavailability, and stability. In materials science, it governs properties like conductivity and optical behavior. X-ray crystallography stands as the gold standard for determining atomic-level three-dimensional structures of crystalline solids, providing precise information on bond lengths, bond angles, and intermolecular interactions.

Experimental Workflow: Single-Crystal X-ray Diffraction

The determination of a crystal structure via single-crystal X-ray diffraction (SC-XRD) is a multi-step process. The causality behind each step is crucial for obtaining high-quality, reliable data.

Caption: A generalized workflow for single-crystal X-ray diffraction.

The process begins with the growth of high-quality single crystals, a critical and often challenging step. The quality of the crystal directly impacts the resolution and accuracy of the final structure. Once a suitable crystal is obtained, it is mounted on a diffractometer and irradiated with X-rays. The resulting diffraction pattern is collected and processed to determine the unit cell parameters and space group. The structure is then solved using computational methods and refined to fit the experimental data. The final step involves depositing the crystallographic information file (CIF) into a public database such as the Cambridge Structural Database (CSD) or the Crystallography Open Database (COD), ensuring the data is accessible to the scientific community.[1][2][3][4][5]

Comparative Structural Analysis

In the absence of a dedicated crystal structure for 4-(4-(trifluoromethyl)phenyl)picolinic acid, we can draw valuable comparisons from its close chemical relatives.

The Picolinic Acid Moiety: A Versatile Scaffold

Picolinic acid and its derivatives are known for their ability to form stable complexes with a variety of metal ions, making them important in coordination chemistry and biomedical applications.[6] The conformation of the carboxylic acid group relative to the pyridine ring is a key structural feature.

Isomeric Comparison: 4-(Trifluoromethyl)nicotinic Acid

A close isomer, 4-(trifluoromethyl)nicotinic acid, provides an excellent point of comparison. Its crystal structure reveals crucial details about the interplay of the trifluoromethyl group and the carboxylic acid functionality in the solid state.[7]

The Influence of the 4-(Trifluoromethyl)phenyl Group

The 4-(trifluoromethyl)phenyl group is a common substituent in medicinal chemistry, often used to enhance metabolic stability and receptor binding affinity. Its electronic properties and steric bulk can significantly influence molecular conformation and crystal packing. Analysis of other crystal structures containing this moiety provides insight into its preferred orientations and intermolecular interactions.[8][9][10]

Tabulated Crystallographic Data for Comparative Compounds

To facilitate a direct comparison, the following table summarizes key crystallographic parameters for relevant picolinic acid derivatives and related compounds.

Compound Name	Formula	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	α (°)	β (°)	γ (°)	V (ų)	Z	Ref.
4-(Trifluoromethyl)nicotinic acid	C₇H₄F₃NO₂	Monoclinic	P2₁/c	6.4488(11)	14.922(2)	7.7868(12)	90	100.941(5)	90	735.7(2)	4	[7]
4-(Trifluoromethyl)pyridine-2-carboxylic acid	C₇H₄F₃NO₂	Triclinic	P1	9.1863(6)	15.1325(9)	17.6356(11)	107.189(2)	93.126(2)	103.753(2)	2254.2(2)	12	[11]
A Picolinic Acid Derivative (Compound 1)	C₁₉H₁₆N₂O₃	Monoclinic	P2₁/n	14.992(1)	7.6172(7)	16.237(1)	90	100.99(1)	90	1820.4(3)	4	[6]

Note: The data presented is for comparative purposes and highlights the diversity in crystal packing even among closely related molecules.

Predicted Structural Features of 4-(4-(Trifluoromethyl)phenyl)picolinic Acid

Based on the analysis of related structures, we can predict several key features for the crystal structure of 4-(4-(trifluoromethyl)phenyl)picolinic acid:

• Molecular Conformation: The dihedral angle between the pyridine and phenyl rings is expected to be non-planar, likely influenced by the steric bulk of the trifluoromethyl group and the carboxylic acid. A significant twist, similar to what is observed in other substituted bi-aryl systems, is anticipated.

• Hydrogen Bonding: The carboxylic acid moiety is a strong hydrogen bond donor and acceptor. It is highly probable that the crystal structure will feature hydrogen-bonded dimers or chains, a common motif in carboxylic acids.

• π-π Stacking: The aromatic pyridine and phenyl rings provide opportunities for π-π stacking interactions, which are likely to play a significant role in the overall crystal packing.[6]

• Halogen Bonding: The fluorine atoms of the trifluoromethyl group can participate in weak halogen bonding interactions, further stabilizing the crystal lattice.

Caption: Plausible intermolecular interactions for 4-(4-(Trifluoromethyl)phenyl)picolinic Acid.

Conclusion and Future Directions

While a definitive crystal structure for 4-(4-(trifluoromethyl)phenyl)picolinic acid remains to be determined, this comparative guide provides a robust framework for understanding its likely solid-state behavior. The analysis of closely related compounds underscores the intricate balance of intermolecular forces that dictate crystal packing. For researchers in drug development and materials science, these insights are invaluable for predicting physicochemical properties and guiding the design of new molecules with desired characteristics. The future experimental determination of the crystal structure of 4-(4-(trifluoromethyl)phenyl)picolinic acid will be a valuable addition to the structural chemistry landscape, allowing for a direct validation of the predictions made in this guide.

References

• Camorali, S., Tei, L., Milanesio, M., & Lopresti, M. (2023).
• X-ray diffraction data of 4-phenyl-6-(trifluoromethyl)-3,4-dihydroquinolin-2(1H). (2025).
• Synthesis of the 4-Picoline (4-Pic) Complex of 4-Trifluoromethylphenylboronic Acid Catechol Ester (TFCB): The Unusual Co-crystal Structure—5(4-Pic·TFCB)·4-Pic. (2016).

• Cambridge Structural Database. (n.d.). Wikipedia. Retrieved February 22, 2026, from [Link]

• Gražulis, S., Chateigner, D., Downs, R. T., Yokochi, A. F., Quirós, M., Lutterotti, L., Manakova, E., Butkus, J., Moeck, P., & Le Bail, A. (2009). Crystallography Open Database – an open-access collection of crystal structures. Journal of Applied Crystallography, 42(4), 726-729.
• Peterson, M. L., Tawa, J., & Mascali, F. (2011). Preparation, solid state characterization, and single crystal structure analysis of N-(4-(6-(4-(trifluoromethyl)phenyl)pyrimidin-4-yloxy)benzo[d]thiazol-2-yl)acetamide crystal forms. CrystEngComm, 13(4), 1170-1180.

• Crystallography Open Database (COD). (n.d.). NIF. Retrieved February 22, 2026, from [Link]

• Crystallography Open Database: Search results. (n.d.). . Retrieved February 22, 2026, from [Link]

• Table 1. X-ray Crystallographic Data for the Two Crystals Analyzed. (n.d.). ResearchGate. Retrieved February 22, 2026, from [Link]

• The Largest Curated Crystal Structure Database. (n.d.). CCDC. Retrieved February 22, 2026, from [Link]

• Cambridge Structural Database. (n.d.). Re3data.org. Retrieved February 22, 2026, from [Link]

• Liu, G.-J., & Zhang, X. (2020). The crystal structure of 4-(trifluoromethyl)nicotinic acid, C7H4F3NO2. Zeitschrift für Kristallographie - New Crystal Structures, 235(3), 435-437.

• Single-crystal quality data from polycrystalline samples: finding the needle in the haystack. (n.d.). UCL Discovery. Retrieved February 22, 2026, from [Link]

• Electronic Supplementary Information. (n.d.). The Royal Society of Chemistry. Retrieved February 22, 2026, from [Link]

• Bruno, I., & Ward, S. (2016).
• Crystal Structure of 4′-Phenyl-1′,4′-Dihydro-2,2′:6′,2″-Terpyridine: An Intermediate from the Synthesis of Phenylterpyridine. (2025). MDPI.

• 4-(Trifluoromethyl)phenylboronic acid. (n.d.). PubChem. Retrieved February 22, 2026, from [Link]

• Zhou, J., & Zhang, X. (2025). The crystal structure of 4-(trifluoromethyl)pyridine-2-carboxylic acid, C7H4F3NO2. Zeitschrift für Kristallographie - New Crystal Structures.
• 4-(Trifluoromethyl)pyridine-2-carboxylic acid. (2025). ChemicalBook.

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